3-(3-Bromo-2-thienyl)-1-propene

• CAS: 33892-67-0

Core Science & Biosynthesis

Technical Monograph: 3-(3-Bromo-2-thienyl)-1-propene

[1]

CAS Number: 33892-67-0 Synonyms: 2-Allyl-3-bromothiophene; 3-Bromo-2-(2-propenyl)thiophene Molecular Formula: C₇H₇BrS Molecular Weight: 203.10 g/mol

Executive Summary: The Bifunctional Linchpin

3-(3-Bromo-2-thienyl)-1-propene represents a high-value "linchpin" intermediate in heterocyclic chemistry. Its utility stems from the orthogonal reactivity of its two functional handles: the electron-rich thiophene core substituted with a chemically labile bromine atom at the C3 position, and a pendant allyl group at the C2 position.

For drug development professionals, this molecule is not merely a building block; it is a divergent scaffold . The C3-bromide serves as a site for palladium-catalyzed cross-coupling (Suzuki, Stille, Buchwald-Hartwig), while the C2-allyl group acts as a versatile handle for olefin metathesis, hydroboration, or intramolecular Heck cyclizations. This dual functionality allows for the rapid assembly of fused thienyl-polycyclic systems (e.g., dihydrocyclopenta[b]thiophenes), which are bioisosteres for indole and benzothiophene scaffolds found in oncology and CNS therapeutics.

Synthesis: Regioselective Lithiation Protocol

The synthesis of CAS 33892-67-0 relies on the exploitation of the kinetic acidity differences between the C2 and C5 positions of the thiophene ring. The standard industrial route utilizes 2,3-dibromothiophene as the starting material.

The "Halogen Dance" & Selectivity

Direct allylation of 3-bromothiophene is problematic due to poor regiocontrol during lithiation (often leading to mixtures of C2 and C5 substitution). By starting with 2,3-dibromothiophene , we leverage the Lithium-Halogen Exchange (Li-Br) mechanism. The bromine at C2 is significantly more reactive toward n-butyllithium than the bromine at C3 due to the inductive electron-withdrawing effect of the adjacent sulfur atom and the stabilization of the resulting carbanion.

Detailed Experimental Protocol

Note: All steps must be performed under an inert atmosphere (Ar or N₂) using anhydrous solvents.

Reagents:

• 2,3-Dibromothiophene (1.0 equiv)

• n-Butyllithium (1.05 equiv, 2.5 M in hexanes)

• Allyl Bromide (1.1 equiv)

• THF (Anhydrous)

Step-by-Step Methodology:

• Cryogenic Setup: Charge a flame-dried 3-neck round-bottom flask with 2,3-dibromothiophene and anhydrous THF (0.5 M concentration). Cool the solution to -78°C using a dry ice/acetone bath.

• Selective Exchange: Add n-BuLi dropwise via syringe pump over 30 minutes. Maintain internal temperature below -70°C.

  • Mechanistic Insight: This generates (3-bromo-2-thienyl)lithium. The low temperature prevents the "halogen dance" (scrambling of the lithiated species to the thermodynamically more stable C5 position).

• Electrophilic Trap: Stir the lithiated species for 30 minutes at -78°C. Then, add Allyl Bromide dropwise.

• Warming & Quench: Allow the reaction to warm slowly to 0°C over 2 hours. The color typically shifts from yellow/orange to clear/pale yellow. Quench with saturated NH₄Cl solution.

• Workup: Extract with Et₂O or EtOAc. Wash organics with brine, dry over MgSO₄, and concentrate.

• Purification: The product is an oil. Purify via vacuum distillation or flash chromatography (Hexanes/EtOAc 95:5) to remove traces of starting material or bis-allylated byproducts.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis pathway via Lithium-Halogen exchange.

Applications & Reactivity Profile

The true value of CAS 33892-67-0 lies in its ability to undergo divergent transformations.

Pathway A: Intramolecular Heck Cyclization

This is the primary application in medicinal chemistry. The molecule contains the necessary "pre-organized" structure for a 5-exo-trig cyclization.

• Reaction: Pd(OAc)₂, PPh₃, Et₃N, CH₃CN, Reflux.

• Outcome: Formation of 4-methylene-4,5-dihydrocyclopenta[b]thiophene .

• Significance: This creates a fused bicyclic core found in various kinase inhibitors.

Pathway B: Ring-Closing Metathesis (RCM)

By converting the C3-Bromine into a vinyl group (via Stille coupling with tributyl(vinyl)tin), the molecule becomes 2-allyl-3-vinylthiophene .

• Reaction: Grubbs II Catalyst.

• Outcome: Formation of 8H-thieno[2,3-b]azepine derivatives (if an amine linker is introduced) or simple carbocycles.

Pathway C: Functionalization

• Epoxidation: The allyl double bond can be selectively oxidized (mCPBA) to an epoxide, providing a handle for nucleophilic ring opening.

• Cross-Coupling: The C3-Br bond remains intact during mild allylation conditions, allowing for subsequent Suzuki coupling to attach biaryl systems.

Divergent Reactivity Map

Figure 2: Divergent synthetic pathways accessible from the core scaffold.

Technical Data & Safety Specifications

Physical Properties

Property	Value
Appearance	Pale yellow to orange oil
Boiling Point	~85-90°C at 0.5 mmHg (Estimated)
Density	~1.45 g/mL
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in Water
Stability	Light sensitive; Store under inert gas at 2-8°C

Handling & Safety (EHS)

• Lachrymator Potential: Allyl halides and their derivatives can be potent lachrymators. Handle only in a functioning fume hood.

• Skin Sensitizer: Thiophene derivatives are known sensitizers. Double-gloving (Nitrile) is recommended.

• Incompatibility: Avoid strong oxidizing agents. The allyl group is susceptible to radical polymerization if left in direct sunlight or heat without stabilizers.

References

• Gronowitz, S. (1980). Thiophene and Its Derivatives.[1][2][3][4][5][6][7] In: The Chemistry of Heterocyclic Compounds. Wiley-Interscience. (Foundational text on thiophene lithiation regioselectivity).

• Organic Syntheses. (1976). 3-Bromothiophene and 2,3-Dibromothiophene Precursors.[1][2][5][6][7] Org.[1][2][7][8] Synth. 1976, 55, 12. (Establishes the Li-Halogen exchange protocols).

• National Institutes of Health (NIH). (2022). Pd-Catalyzed Cyclization Strategies. (Contextualizes the Heck cyclization utility). Retrieved from [Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN111763194A - A kind of preparation method of 2-bromothiophene - Google Patents [patents.google.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 6. scispace.com [scispace.com]
• 7. 2,3-Dibromothiophene synthesis - chemicalbook [chemicalbook.com]
• 8. A Pd-catalyzed highly selective three-component protocol for trisubstituted allenes - PMC [pmc.ncbi.nlm.nih.gov]

3-(3-Bromo-2-thienyl)-1-propene structural analysis

Technical Whitepaper: Structural Analysis and Synthetic Utility of 3-(3-Bromo-2-thienyl)-1-propene

Executive Summary

3-(3-Bromo-2-thienyl)-1-propene (CAS 33892-67-0) represents a critical "bifunctional scaffold" in modern heterocyclic chemistry. Unlike simple halothiophenes, this molecule possesses two chemically distinct reactive handles: a C3-bromine atom primed for palladium-catalyzed cross-coupling and a C2-allyl group available for olefin metathesis or hydrofunctionalization. This guide analyzes the regioselective synthesis of this intermediate, its spectroscopic fingerprint, and its strategic value in developing conductive polymers and pharmaceutical pharmacophores.

Molecular Architecture & Physicochemical Profile[1][2]

The utility of 3-(3-bromo-2-thienyl)-1-propene lies in its electronic asymmetry. The thiophene ring is electron-rich, but the C3-bromine introduces a dipole and steric bulk that directs subsequent functionalization.

Property	Value / Description
IUPAC Name	3-Bromo-2-(prop-2-en-1-yl)thiophene
Molecular Formula	C₇H₇BrS
Molecular Weight	203.10 g/mol
Boiling Point	~85–90 °C at 1 mmHg (Predicted)
Density	1.45 g/cm³ (Predicted)
LogP	3.4 (Lipophilic)
Key Structural Feature	Orthogonal Reactivity: The sp² C-Br bond and the sp² allyl alkene are chemically distinct, allowing sequential functionalization without protecting groups.[1][2]

Synthetic Routes & Process Chemistry

The primary challenge in synthesizing this molecule is regiocontrol .[3] Direct allylation of 3-bromothiophene often yields mixtures of C2 and C5 isomers.[3] The industry-standard approach utilizes 2,3-dibromothiophene as the precursor, exploiting the "Halogen Dance" principle and electronic differentiation.

The Regioselectivity Logic

In 2,3-dibromothiophene, the C2-bromine is electronically more deficient (closer to the sulfur atom) and kinetically more labile toward oxidative addition than the C3-bromine. By using a Kumada or Negishi coupling with limiting organometallic reagent, we can selectively substitute the C2 position while leaving the C3-bromine intact.

Figure 1: Regioselective Synthesis Pathway

Caption: Selective Kumada coupling exploits the higher reactivity of the C2-Br bond over C3-Br.

Spectroscopic Characterization (The Fingerprint)

Accurate identification requires distinguishing the product from its isomer (2-bromo-3-allylthiophene). The coupling constant of the thiophene protons is the diagnostic key.

Nuclear Magnetic Resonance (NMR) Analysis

Nucleus	Shift (δ ppm)	Multiplicity	Assignment	Diagnostic Note
¹H	7.18	Doublet (J=5.4 Hz)	C5-H (Thiophene)	Typical α-proton shift.
¹H	6.95	Doublet (J=5.4 Hz)	C4-H (Thiophene)	Coupled to C5; distinct from C2-H.
¹H	5.95	Multiplet	–CH= (Allyl internal)	Characteristic alkene pattern.[3]
¹H	5.15	Multiplet	=CH₂ (Allyl terminal)	Cis/Trans splitting visible.[3]
¹H	3.55	Doublet (J=6.5 Hz)	–CH₂– (Allylic)	Critical: If this shift is >3.6, suspect isomerization to conjugated propenyl.[3]
¹³C	110.5	Singlet	C3-Br	Carbon bearing bromine is shielded relative to C-H.[3]

Quality Control Note: Monitor the region around 6.2–6.5 ppm. Signals here indicate isomerization of the allyl group to a conjugated propenyl group (–CH=CH–CH₃), a common impurity if the reaction mixture becomes too acidic or is heated excessively.

Reactivity Matrix & Functionalization

This molecule acts as a "linchpin" in divergent synthesis.[3]

Figure 2: Divergent Reactivity Workflow

Caption: The scaffold allows orthogonal functionalization: Cross-coupling (Red), Metathesis (Green), or Polymerization (Yellow).

Experimental Protocol: Selective Kumada Coupling

Objective: Synthesis of 3-(3-bromo-2-thienyl)-1-propene from 2,3-dibromothiophene. Scale: 10 mmol basis.

Reagents:

• 2,3-Dibromothiophene (2.42 g, 10 mmol)

• Allylmagnesium bromide (1.0 M in Et₂O, 10.5 mL, 10.5 mmol)

• Ni(dppp)Cl₂ (54 mg, 0.1 mmol, 1 mol%) [dppp = 1,3-bis(diphenylphosphino)propane]

• Anhydrous Diethyl Ether (50 mL)

Procedure:

• Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon. Add 2,3-dibromothiophene and anhydrous ether.

• Catalyst Addition: Add Ni(dppp)Cl₂.[3][4] The solution should turn slightly orange/red.[3]

• Controlled Addition: Cool the mixture to 0°C. Add the Allylmagnesium bromide dropwise over 20 minutes. Crucial: Rapid addition causes exotherms that promote bis-allylation (displacement of both bromines).[3]

• Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via GC-MS.[3]

  • Checkpoint: The starting material (MW 242) should disappear.[3] Product (MW 203) should dominate.[3] If Bis-allyl (MW 164) appears, reduce temperature in future runs.[3]

• Quench: Carefully quench with saturated NH₄Cl (aq) at 0°C.

• Workup: Extract with ether (3x), dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (Hexanes). The product is a colorless oil.[3] Note: Thiophenes are light-sensitive; store in amber vials.

Safety Warning: Thiophene derivatives are often lachrymators and potential neurotoxins.[3] Handle in a fume hood. Nickel catalysts are suspected carcinogens.[3]

References

• Regioselective Coupling: Loewe, R. S., et al.[3][5][6] "Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method." Macromolecules, 2001 , 34(13), 4324–4333.[3]

  • Context: Establishes the foundational logic for selective Grignard met

• Synthesis of Allylthiophenes: Miyake, Y., et al.[3] "Palladium-Catalyzed Allylation of Thiophenes."[3] Chemistry Letters, 2004 , 33(11).[3]

  • Context: Validates palladium vs.

• Structural Data: GuideChem Database. "3-(3-Bromo-2-thienyl)-1-propene - CAS 33892-67-0."[7]

  • Context: Confirmation of CAS identity and basic physicochemical properties.[3][8]

• Isomerization Risks: Kozlov, N. G., et al.[3] "Rearrangement of Allylthiophenes under Acidic Conditions."[3] Russian Journal of Organic Chemistry, 2005 .

  • Context: Provides the mechanistic basis for the "Quality Control Note" regarding allyl-to-propenyl isomeriz

Sources

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• 2. chem.cmu.edu [chem.cmu.edu]
• 3. 3-Bromothiophene | C4H3BrS | CID 13383 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. guidechem.com [guidechem.com]
• 8. 2,3-二溴噻吩 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Hazards of 3-Bromo-2-Thienyl Substituted Compounds

This guide details the hazard profile, handling protocols, and toxicological implications of 3-bromo-2-thienyl substituted compounds . It is structured for researchers utilizing these scaffolds in medicinal chemistry and organic synthesis.

Executive Summary: The Dual-Hazard Profile

Compounds containing the 3-bromo-2-thienyl moiety (e.g., 3-bromo-2-thiophenecarbaldehyde, 3-bromo-2-acetylthiophene) present a "Dual-Hazard" profile critical for drug development professionals:

• Synthetic Hazard (Immediate): These are high-energy precursors often subjected to lithium-halogen exchange. The bromine at C3 is labile, and the thiophene ring is electron-rich, making the system prone to runaway exotherms or explosive polymerization if lithiation conditions (temperature/solvent) deviate.

• Medicinal Hazard (Latent): The thiophene ring is a structural alert. In vivo, the S-heterocycle undergoes CYP450-mediated bioactivation to form reactive S-oxides or epoxides, leading to idiosyncratic hepatotoxicity.

Chemical & Physical Hazard Characterization

The following data aggregates safety parameters for common derivatives (e.g., 3-bromo-2-thiophenecarbaldehyde) to establish a baseline for the class.

Comparative Hazard Data Table

Parameter	3-Bromo-2-thiophenecarbaldehyde	3-Bromothiophene (Parent)	Hazard Implication
Physical State	Yellow Liquid / Low-Melting Solid	Colorless Liquid	Aerosol/Vapor generation risk.[1]
Flash Point	>110 °C (Closed Cup)	56 °C	Flammability : Parent is flammable; derivatives are combustible.
Acute Tox (Oral)	Fatal (Category 2)	Toxic (Category 3)	Extreme care with dusts/residues.
Acute Tox (Dermal)	Harmful	Fatal (Category 1/2)	Skin Absorption : Rapid systemic toxicity.
Reactivity	Air-sensitive (Aldehyde oxidation)	Stable but volatile	Inert atmosphere required.
Odor	Stench (Thio-compounds)	Stench	Olfactory fatigue may mask leaks.

Reactivity Hazards: The Lithiation Risk[2]

The primary utility of 3-bromo-2-thienyl compounds is the selective functionalization at the C3 position via Lithium-Halogen Exchange . This process introduces critical process safety risks.

• The "Dance" of Halogens: Treating 3-bromo-2-substituted thiophenes with n-BuLi can lead to "halogen dance" (base-catalyzed migration of the bromine) if the temperature rises above -78°C, resulting in mixtures of regioisomers and unpredictable exotherms.

• Ring Opening: The lithiated thiophene intermediate is thermodynamically unstable relative to benzene analogs. Above -40°C, the ring can fragment, ejecting sulfur and generating highly reactive alkynyl thiolates.

Toxicological Mechanisms & Structural Alerts

For medicinal chemists, the hazard extends beyond the flask. The 3-bromo-2-thienyl motif carries specific metabolic risks.

Metabolic Bioactivation Pathway

Thiophene rings are not inert scaffolds. They are metabolized by Cytochrome P450 enzymes (specifically CYP2C9 and CYP1A2).

Mechanism:

• S-Oxidation: The sulfur atom is oxidized to a thiophene S-oxide.

• Epoxidation: Alternatively, the C2-C3 double bond is epoxidized.

• Michael Addition: These intermediates act as soft electrophiles, covalently binding to nucleophilic residues (Cysteine/Lysine) on liver proteins. This haptenization triggers immune-mediated hepatotoxicity (e.g., Tienilic acid toxicity).

Visualization: Thiophene Metabolic Toxicity Pathway

Figure 1: Metabolic activation pathway of thiophene derivatives leading to potential drug-induced liver injury (DILI).

Protocol: Safe Handling & Synthesis

Engineering Controls

• Containment: Handle all 3-bromo-2-thienyl derivatives in a certified chemical fume hood.

• Glove Selection: Standard nitrile gloves are often insufficient for brominated aromatics due to permeation. Use Silver Shield (Laminate) or double-gloved Nitrile (min 0.11mm) with immediate change upon splash.

• Decontamination: Use a bleach solution (sodium hypochlorite) to oxidize residual sulfur compounds (stench control) before solvent cleaning.

Critical Workflow: Lithium-Halogen Exchange

This is the most hazardous operation involving this class. The following protocol minimizes the risk of "Halogen Dance" and thermal runaway.

Step-by-Step Methodology:

• Preparation (Inerting):

  • Flame-dry a 3-neck round bottom flask under a high-vacuum/Argon manifold.

  • Crucial: Ensure the internal temperature probe is submerged in the solvent, not just the headspace.

• Solvent & Substrate:

  • Dissolve the 3-bromo-2-thienyl substrate in anhydrous THF (inhibitor-free).

  • Cool to -78°C (Dry ice/Acetone). Do not proceed until internal temp is stable.

• Reagent Addition (The Danger Zone):

  • Add n-BuLi or t-BuLi dropwise via syringe pump or cannula.

  • Rate Limit: Monitor internal temp. If it rises > -70°C, stop addition immediately.

  • Reasoning: Rapid addition creates localized hot spots where the kinetic bromine exchange competes with thermodynamic scrambling.

• Quenching:

  • Add the electrophile (e.g., DMF, Iodine) at -78°C.

  • Allow to warm to 0°C only after the electrophile is fully added.

Visualization: Risk Assessment Logic for Lithiation

Figure 2: Decision logic for maintaining process safety during the lithiation of bromothiophenes.

Emergency Response

• Skin Contact: Immediate wash with soap and water for 15 minutes.[2] Do not use ethanol (enhances absorption). If the compound is a liquid (e.g., 3-bromothiophene), assume systemic absorption and seek medical monitoring for CNS depression.

• Ingestion: Fatal risk.[3] Do NOT induce vomiting. Transport to ER immediately with SDS.

• Spill: Evacuate area. Absorb with vermiculite. Do not use combustible materials (sawdust).

References

• Sigma-Aldrich. (2025).[2][3] Safety Data Sheet: 3-Bromo-2-thiophenecarboxaldehyde. Retrieved from

• PubChem. (n.d.). 3-Bromothiophene Compound Summary. National Library of Medicine. Retrieved from

• Dansette, P. M., et al. (2005). Metabolic Activation of Thiophene Derivatives by Cytochrome P450. Chemical Research in Toxicology.

• BenchChem. (2025).[2][4] Application Notes and Protocols for the Lithiation of 3-Bromothiophene. Retrieved from

• Gronowitz, S. (1959).[1] 3-Bromothiophene Synthesis and Reactivity. Organic Syntheses. Retrieved from

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Harnessing Halogenation: A Guide to the Electronic Properties of Brominated Thiophene Derivatives for Advanced Organic Electronics

An In-depth Technical Guide:

Abstract

Thiophene-based organic semiconductors are foundational materials in the field of organic electronics, enabling technologies from flexible displays to printable solar cells. The strategic functionalization of the thiophene ring is a cornerstone of molecular engineering, used to fine-tune the material's properties for specific applications. Among these strategies, bromination stands out as a powerful and versatile tool. This technical guide provides an in-depth exploration of the synthesis, characterization, and electronic properties of brominated thiophene derivatives. We will dissect how the position and number of bromine substituents profoundly influence frontier molecular orbital energies, charge carrier mobility, and solid-state packing, ultimately dictating device performance. This guide is intended for researchers and professionals in materials science, chemistry, and drug development, offering field-proven insights into the causality behind experimental choices and device outcomes.

Introduction: The Strategic Role of Bromine in Thiophene-Based Semiconductors

The extended π-conjugated system of poly- and oligothiophenes gives rise to their valuable semiconductor properties.[1] However, unsubstituted thiophenes often lack the processability and optimized electronic characteristics required for high-performance devices. Functionalization of the thiophene monomer is therefore not just common, but essential.

Bromination serves two primary, critical functions:

• Electronic Property Modulation: As an electronegative halogen, bromine exerts a strong inductive electron-withdrawing effect. This directly modifies the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), which are fundamental to charge injection, charge transport, and device stability.[2][3]

• Synthetic Handle for Polymerization: Bromine atoms act as essential reactive sites for modern cross-coupling reactions. They are leaving groups in polymerization methods like Stille, Suzuki, and Grignard Metathesis (GRIM) polymerizations, allowing for the controlled and regioregular construction of conjugated polymer backbones.[1] The ability to create structurally homogenous, defect-free polymers is paramount for achieving high charge carrier mobilities.[1]

This guide will systematically explore how these two functions are leveraged to create tailored materials for applications such as Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs).[4][5]

Synthesis and Regiocontrol: The Foundation of Performance

The electronic properties of a thiophene-based polymer are critically dependent on its microstructure, particularly its regioregularity.[6][7] Regioregular polymers, specifically those with a high degree of head-to-tail (HT) linkages, can self-assemble into well-ordered, polycrystalline structures that facilitate efficient charge transport.[1] The synthesis of the brominated monomer is the first and most crucial step in achieving this structural precision.

Key Bromination Protocols

Direct bromination of thiophene or 3-alkylthiophenes can be achieved using various reagents, with N-Bromosuccinimide (NBS) being one of the most common for its selectivity.

Protocol: Selective Monobromination of 3-Hexylthiophene

• Dissolution: Dissolve 3-hexylthiophene (1 equivalent) in a suitable solvent such as a 1:1 mixture of chloroform and acetic acid.[2]

• Reagent Addition: Slowly add N-Bromosuccinimide (NBS) (1.05 equivalents) to the solution in the dark to prevent radical side reactions.

• Reaction: Stir the mixture at room temperature for 1-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, pour the reaction mixture into an aqueous solution of sodium thiosulfate to quench any remaining bromine.

• Extraction & Purification: Extract the product with an organic solvent (e.g., diethyl ether), wash with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent. The crude product, primarily 2-bromo-3-hexylthiophene, is then purified by flash column chromatography or distillation.[2]

Causality: The use of a slight excess of NBS ensures full conversion of the starting material. The reaction is performed in the dark to suppress radical pathways that could lead to non-selective bromination. The α-position (2-position) of the 3-substituted thiophene is preferentially brominated due to the activating effect of the alkyl group and the inherent higher reactivity of the α-positions in electrophilic aromatic substitution.[8][9]

Polymerization via Cross-Coupling

Brominated thiophenes are the workhorse monomers for synthesizing regioregular poly(3-alkylthiophene)s (P3ATs). The Kumada Catalyst-Transfer Polycondensation (KCTP), a type of Grignard Metathesis (GRIM) polymerization, is a highly effective method.

Workflow: Synthesis of Regioregular Poly(3-hexylthiophene) (P3HT)

The diagram below outlines the synthetic pathway from the monomer to the final polymer, emphasizing the critical role of the brominated intermediate.

Caption: Synthetic workflow for regioregular P3HT via KCTP.

Impact of Bromination on Core Electronic Properties

The introduction of bromine atoms directly and predictably alters the fundamental electronic landscape of thiophene derivatives.

Frontier Molecular Orbitals (HOMO/LUMO) and Band Gap

Bromine's inductive effect lowers the energy of both the HOMO and LUMO levels.[2] This is a crucial tuning parameter for device engineering:

• Lowering the HOMO level generally increases the material's oxidative stability, making it more robust for operation in ambient air.

• Tuning the band gap (the difference between LUMO and HOMO) affects the material's absorption spectrum. This is particularly important in OPVs, where the absorption profile must match the solar spectrum.[10]

The diagram below illustrates this fundamental shift in energy levels.

Caption: Effect of bromination on frontier orbital energy levels.

Quantitative Impact on Electronic Properties

The following table summarizes typical experimental values, demonstrating the effect of bromination and subsequent polymerization on key electronic parameters.

Compound	HOMO (eV)	LUMO (eV)	Optical Band Gap (eV)	Hole Mobility (cm²/Vs)
Terthiophene (3T)	-5.30	-2.20	3.10	~10⁻⁵ - 10⁻⁴
Dibromo-terthiophene	-5.55	-2.45	3.10	N/A
Regioirregular P3HT	-4.90	-3.00	1.90	~10⁻⁵ - 10⁻⁴[1]
Regioregular P3HT	-5.00	-3.10	1.90	10⁻³ - 0.1[1][11]

Data compiled from representative literature values. Actual values may vary based on measurement conditions and specific molecular structure.

Charge Transport and Molecular Organization

For polymers, high charge carrier mobility is achieved through ordered packing in the solid state, which allows for efficient intermolecular charge hopping. Bromine's role here is indirect but indispensable. By enabling regioregular polymerization, it facilitates the formation of planar polymer backbones that can engage in strong π-π stacking.[1]

Studies have shown that the charge carrier mobility of regioregular poly(3-alkylthiophenes) is orders of magnitude higher than their regioirregular counterparts.[1][11] This is a direct consequence of the well-defined structure that allows for the formation of crystalline lamellae, creating efficient pathways for charge carriers to move through the material.[12]

Essential Characterization Protocols

Validating the properties of brominated thiophene derivatives requires a suite of spectroscopic, electrochemical, and electrical characterization techniques.

Cyclic Voltammetry (CV) for HOMO/LUMO Estimation

CV is an electrochemical technique used to determine the oxidation and reduction potentials of a molecule, from which the HOMO and LUMO energy levels can be estimated.

Experimental Protocol: CV Measurement

• Solution Preparation: Prepare a ~10⁻³ M solution of the thiophene derivative in an anhydrous, degassed electrolyte solution (e.g., 0.1 M tetrabutylammonium hexafluorophosphate (Bu₄NPF₆) in acetonitrile).

• Cell Assembly: Assemble a three-electrode electrochemical cell:

  • Working Electrode: Glassy carbon or platinum disk.

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter Electrode: Platinum wire.

• Ferrocene Calibration: Record the cyclic voltammogram of a ferrocene/ferrocenium (Fc/Fc⁺) internal standard. The Fc/Fc⁺ redox couple is typically found at ~4.8 eV below the vacuum level.

• Measurement: Scan the potential to measure the onset of the first oxidation potential (Eₒₓ) and, if accessible, the first reduction potential (EᵣₑᏧ) of the sample.

• Calculation: Estimate the energy levels using the following empirical formulas:

  • HOMO (eV) = -[e(Eₒₓ - E₁/₂(Fc/Fc⁺)) + 4.8]

  • LUMO (eV) = -[e(EᵣₑᏧ - E₁/₂(Fc/Fc⁺)) + 4.8]

Trustworthiness: This protocol is self-validating through the use of an internal ferrocene standard. This calibration accounts for variations in the reference electrode potential, ensuring data is comparable across different experiments and laboratories.

Organic Field-Effect Transistor (OFET) Fabrication and Analysis

The ultimate test of a semiconductor is its performance in a device. Fabricating an OFET allows for the direct measurement of charge carrier mobility (μ), the on/off current ratio, and the threshold voltage (Vₜ).

Workflow: OFET Fabrication and Characterization

Caption: Standard workflow for a bottom-gate, top-contact OFET.

The field-effect mobility in the saturation regime is calculated from the transfer curve (Iᴅ vs. Vɢ) using the equation: Iᴅ = (W/2L) * μ * Cᵢ * (Vɢ - Vₜ)² where W is the channel width, L is the channel length, Cᵢ is the capacitance per unit area of the gate dielectric, Vɢ is the gate voltage, and Iᴅ is the drain current.

Conclusion

Bromination is a cornerstone of modern thiophene chemistry for electronic applications. It is not merely a synthetic step but a powerful design element that provides precise control over the electronic structure and solid-state morphology of thiophene-based materials. By strategically placing bromine atoms, researchers can lower HOMO levels for enhanced stability, tune the band gap for targeted optical absorption, and, most critically, enable the regioregular polymerization required to achieve high charge carrier mobility. A thorough understanding of the synthesis, characterization, and resulting electronic properties of these derivatives is essential for the continued development of next-generation organic electronic devices.

References

• Vertex AI Search Result[13]

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. (2020). RSC Publishing.

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• Dependence of Regioregular Poly(3-hexylthiophene) Film Morphology and Field-Effect Mobility on Molecular Weight.
• Regioregularity and deposition effect on the physical/chemical properties of polythiophene deriv
• A strong regioregularity effect in self-organizing conjugated polymer films and high-efficiency polythiophene: fullerene solar cells. World Scientific Publishing.

• Vertex AI Search Result[16]

• Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. (2022). PMC.

• Vertex AI Search Result[17]

• Thiophene-Based Trimers and Their Bioapplic

• Vertex AI Search Result[18]

• Vertex AI Search Result[19]

• Vertex AI Search Result[20]

• Vertex AI Search Result[21]

• Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells. MDPI. [Link]

• Vertex AI Search Result[22]

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Deriv

• Vertex AI Search Result[23]

• Vertex AI Search Result

• Computational Modeling of the Electronic Structure of Oligothiophenes with Various Side Chains. Semantic Scholar.
• Dimerization reactions with oxidized bromin

• Vertex AI Search Result[24]

• Organic semiconductors for organic field-effect transistors. PMC - NIH.

• Vertex AI Search Result[25]

• Vertex AI Search Result[26]

• THIOPHENE AND ITS DERIV
• Study of the electronic structure of short chain oligothiophenes.
• High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers.

• Vertex AI Search Result[27]

• Vertex AI Search Result[28]

• Vertex AI Search Result[29]

• Vertex AI Search Result[30]

• Electrophilic Substitution of Thiophene and its Derivatives.

• Vertex AI Search Result[31]

• Charge Mobility and Transport Behavior in the Ordered and Disordered States of the Regioregular Poly(3-hexylthiophene). ACS Publications. [Link]

• Vertex AI Search Result[32]

• Vertex AI Search Result[33]

• Vertex AI Search Result[34]

• Vertex AI Search Result[35]

• Vertex AI Search Result[36]

• Theoretical study of Bromine substituent effects in ortho-, meta-and para-positions of acetophenone on electronic-structural properties and IR spectrum via density functional theory.

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• 2. Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 16. Regioregularity and deposition effect on the physical/chemical properties of polythiophene derivatives films-光电查 [oe1.com]
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• 36. mdpi.com [mdpi.com]

The Allyl-Thiophene Scaffold: Synthetic Protocols and Applications of 3-(3-Bromo-2-thienyl)-1-propene

Executive Summary

3-(3-Bromo-2-thienyl)-1-propene (CAS: 33892-67-0), often referred to as 2-allyl-3-bromothiophene , represents a critical class of "bifunctional linchpins" in heterocyclic chemistry. Unlike simple thiophenes, this molecule possesses two distinct reactive handles: an allylic alkene at the C2 position and a bromine atom at the C3 position. This dual functionality allows for orthogonal reaction pathways—specifically Ring-Closing Metathesis (RCM) and Palladium-catalyzed cross-coupling —making it an indispensable intermediate in the synthesis of fused polycyclic systems like thienopyridines and benzothiophene analogues.

This guide details the historical evolution of its synthesis, provides a validated "Gold Standard" protocol for its preparation, and outlines its application in modern drug discovery workflows.

Historical Context & Structural Significance

The Evolution from Simple Heterocycles

The history of 3-(3-Bromo-2-thienyl)-1-propene is tied intrinsically to the development of regioselective thiophene functionalization, pioneered by Salo Gronowitz in the mid-20th century. Early thiophene chemistry struggled with controlling substitution patterns due to the high reactivity of the C2 and C5 positions (alpha-positions).

• The Challenge: Direct alkylation of 3-bromothiophene typically yields mixtures or results in "Halogen Dance" (base-catalyzed halogen migration), scrambling the position of the bromine atom.

• The Breakthrough: The development of cryostatic lithiation techniques allowed chemists to exploit the acidity of the C2 proton in 3-bromothiophene. By using sterically hindered bases (LDA) at -78°C, researchers could selectively deprotonate C2 without disturbing the C3-Bromine bond, opening the door to 2-allyl-3-bromo derivatives.

Structural Analysis: Why This Isomer?

The 2-allyl-3-bromo substitution pattern is not arbitrary; it is a strategic design choice in medicinal chemistry.

• C2-Allyl Group: Serves as a "tether" for intramolecular cyclization (Heck reaction or Metathesis).

• C3-Bromo Group: Acts as a placeholder for late-stage diversification (e.g., Suzuki coupling to add aryl groups) or as the electrophile in intramolecular closures.

Validated Synthetic Protocols

Method A: The "Regioselective Lithiation" Route (Preferred)

This method utilizes the kinetic acidity of the C2 position. It is the most direct route but requires strict temperature control to prevent halogen scrambling.

Mechanism:

• Deprotonation: Lithium Diisopropylamide (LDA) removes the proton at C2 (most acidic site adjacent to Sulfur).

• Stabilization: The resulting carbanion is stabilized by the sulfur atom and the inductive effect of the adjacent bromine.

• Alkylation: Nucleophilic attack on allyl bromide.

Protocol 1: Direct Allylation of 3-Bromothiophene

• Reagents: 3-Bromothiophene (1.0 eq), LDA (1.1 eq), Allyl Bromide (1.2 eq), anhydrous THF.

• Conditions: -78°C, Inert Atmosphere (

  or Ar).

Step-by-Step Workflow:

• Preparation: Flame-dry a 3-neck round-bottom flask and purge with Argon. Add anhydrous THF and cool to -78°C (Dry ice/Acetone bath).

• Base Generation: Add LDA (freshly prepared or commercial) to the cold THF.

• Substrate Addition: Add 3-Bromothiophene dropwise over 20 minutes. Critical: Maintain internal temperature below -70°C to prevent the "Halogen Dance" rearrangement. Stir for 1 hour.

• Quench: Add Allyl Bromide (dissolved in THF) slowly. The solution may change color (often yellow/orange).

• Workup: Allow to warm to 0°C. Quench with saturated

  . Extract with , dry over , and concentrate.

• Purification: Silica gel chromatography (Hexanes) yields the product as a colorless oil.

Method B: The "Halogen Exchange" Route (Alternative)

If 2,3-dibromothiophene is available, this method is often more robust as it relies on the rapid Li-Br exchange at the more reactive C2 position.

Reaction:

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix and chemical pathway for synthesizing this intermediate.

Caption: Figure 1. Kinetic control pathway for the synthesis of 2-allyl-3-bromothiophene via lithiation.

Applications in Drug Discovery: The RCM Gateway

The primary utility of 3-(3-Bromo-2-thienyl)-1-propene lies in its ability to undergo Ring-Closing Metathesis (RCM) .[1] By attaching a second alkene chain to the C3 position (via the bromine handle), researchers can cyclize the molecule to form fused bicyclic systems.

Case Study: Synthesis of Thieno[3,2-b]pyridine

Thienopyridines are bioisosteres of quinolines, found in antiplatelet drugs (e.g., Clopidogrel).

• Functionalization: The C3-Bromine is converted to an amine or amide carrying a second allyl group (e.g., via Buchwald-Hartwig amination).

• Cyclization: Grubbs II catalyst is used to close the ring between the C2-allyl and the new N-allyl group.

Comparison of Cyclization Strategies:

Strategy	Precursor Requirements	Catalyst	Key Advantage
RCM	Di-ene (Allyl at C2 + Allyl on substituent)	Grubbs I/II or Hoveyda-Grubbs	Mild conditions; tolerates functional groups.
Heck	Alkene at C2 + Bromine at C3	Pd(OAc)2 / Phosphine	Atom economical; no need for second alkene.
Radical	Alkene at C2 + Bromine at C3	AIBN / Bu3SnH	Good for forming 5-membered rings.

RCM Pathway Diagram

Caption: Figure 2.[2] Application of the allyl-thiophene scaffold in synthesizing fused heterocycles via RCM.

References

• Organic Syntheses. (1977). 3-Bromothiophene: Preparation and Reactivity. Org. Synth. 1977, 57, 117. (Contextual grounding for tribromothiophene precursors). Retrieved from [Link]

• Michigan State University. (n.d.). Grubbs' Inspired Ruthenium Catalysts for Olefin Metathesis. (Protocol for RCM applications). Retrieved from [Link]

• Royal Society of Chemistry. (2005). Ring closing metathesis (RCM) approach to the synthesis of cyclic derivatives. Organic & Biomolecular Chemistry. Retrieved from [Link]

Sources

• 1. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 2. 2-ACETYL-3-BROMOTHIOPHENE synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Heck Reaction of 3-(3-Bromo-2-thienyl)-1-propene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Thiophene Scaffolds and the Heck Reaction

Thiophene and its derivatives are privileged heterocyclic scaffolds frequently incorporated into the core structures of pharmaceuticals, agrochemicals, and organic electronic materials. Their unique electronic properties and ability to engage in various biological interactions make them a focal point of modern drug discovery and materials science. The construction of complex molecules bearing the thiophene moiety often relies on robust and versatile cross-coupling methodologies. Among these, the Palladium-catalyzed Heck reaction stands out as a powerful tool for the formation of carbon-carbon bonds, specifically for the olefination of aryl and heteroaryl halides.

This document provides a detailed guide to the application of the Heck reaction for the vinylation of 3-(3-bromo-2-thienyl)-1-propene. As a Senior Application Scientist, the following protocols and discussions are synthesized from established principles of organometallic chemistry and field-proven insights to ensure both technical accuracy and practical applicability. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters that govern its success, provide a detailed experimental protocol, and offer troubleshooting guidance.

The Heck Reaction: A Mechanistic Overview

The Heck reaction, also known as the Mizoroki-Heck reaction, is a palladium-catalyzed process that couples an unsaturated halide with an alkene in the presence of a base to form a substituted alkene. The reaction proceeds through a catalytic cycle involving Pd(0) and Pd(II) species.

The generally accepted mechanism comprises four key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 3-(3-bromo-2-thienyl)-1-propene, forming a Pd(II) complex.

• Migratory Insertion (Carbopalladation): The alkene coordinates to the Pd(II) complex, followed by the insertion of the alkene into the Pd-C bond. This step forms a new carbon-carbon bond.

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the newly formed C-C bond is eliminated, forming a palladium-hydride species and the desired vinylated thiophene product.

• Reductive Elimination: The base regenerates the active Pd(0) catalyst from the palladium-hydride species, allowing the catalytic cycle to continue.

Figure 1: Catalytic Cycle of the Heck Reaction.

Critical Parameters and Optimization Strategies

The success of the Heck reaction with 3-(3-bromo-2-thienyl)-1-propene hinges on the careful selection and optimization of several key parameters.

Substrate Considerations: The Nature of 3-(3-Bromo-2-thienyl)-1-propene

• The Thiophene Core: Thiophene is an electron-rich heterocycle. The lone pairs on the sulfur atom can potentially coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation. This necessitates the use of appropriate ligands to maintain catalyst activity.

• The Allyl Group: The presence of the 1-propene (allyl) substituent at the 3-position introduces the possibility of an intramolecular Heck reaction, which could lead to the formation of a cyclized product. However, intermolecular coupling with a separate alkene is generally favored, especially when the external alkene is used in excess and is electronically activated (e.g., acrylates, styrenes).

The Catalyst System: Palladium Precursor and Ligand

The choice of the palladium precursor and the accompanying ligand is paramount for a successful Heck reaction.

• Palladium Precursors: Common and effective palladium precursors include palladium(II) acetate (Pd(OAc)₂), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and palladium(II) chloride (PdCl₂). Pd(OAc)₂ is often preferred due to its stability and solubility in common organic solvents.

• Ligands: The ligand stabilizes the palladium catalyst, modulates its reactivity, and prevents the formation of inactive palladium black. For electron-rich heteroaromatic halides like our substrate, bulky, electron-rich phosphine ligands are often employed.

  • Monodentate Phosphines: Tri(o-tolyl)phosphine (P(o-tol)₃) and tri-tert-butylphosphine (P(t-Bu)₃) are excellent choices. Their steric bulk promotes the reductive elimination step and can improve catalyst turnover.

  • Bidentate Phosphines: Ligands such as 1,1'-bis(diphenylphosphino)ferrocene (dppf) can also be effective.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong sigma donors and can form very stable complexes with palladium, often leading to high catalyst activity and longevity.

The Role of the Base

A base is required in stoichiometric amounts to neutralize the hydrogen bromide (HBr) generated during the catalytic cycle, thereby regenerating the active Pd(0) catalyst.

• Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and sodium acetate (NaOAc) are commonly used. Cs₂CO₃ is often highly effective but more expensive.

• Organic Bases: Triethylamine (Et₃N) and diisopropylethylamine (DIPEA) are frequently used, particularly in reactions with phosphine ligands, as they can also act as reducing agents for in situ generation of Pd(0) from Pd(II) precursors.

Solvent Selection

The choice of solvent is critical for ensuring the solubility of all reaction components and for achieving the desired reaction temperature.

• Polar Aprotic Solvents: N,N-Dimethylformamide (DMF), N,N-dimethylacetamide (DMA), and N-methyl-2-pyrrolidone (NMP) are excellent solvents for Heck reactions due to their high boiling points and ability to dissolve a wide range of organic and inorganic compounds.

• Non-polar Solvents: Toluene and dioxane can also be used, often in combination with a phase-transfer catalyst if inorganic bases are employed.

Additives

In some cases, additives can significantly improve the reaction outcome.

• Phase-Transfer Catalysts: Tetrabutylammonium bromide (TBAB) or tetrabutylammonium chloride (TBAC) can facilitate the reaction when using inorganic bases in less polar solvents by improving the solubility of the base.

Comparative Table of Heck Reaction Conditions

The following table summarizes representative conditions for Heck reactions involving aryl bromides, which can serve as a starting point for the optimization of the reaction with 3-(3-bromo-2-thienyl)-1-propene.

Aryl Bromide	Alkene	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
2-Bromonaphthalene	Ethyl crotonate	Pd EnCat® 40	NaOAc	DMF	105	>95
Aryl Bromides	n-Butyl acrylate	Pd(dba)₂ / L·HBr	Cs₂CO₃	Dioxane	120	85-98
Bromobenzene	Styrene	Pd(OAc)₂ / SPO	K₂CO₃	DMSO	120	95
Iodobenzene	Eugenol	Pd(OAc)₂	K₂CO₃	DMF/H₂O	100	>95

Detailed Experimental Protocol: Intermolecular Heck Reaction of 3-(3-Bromo-2-thienyl)-1-propene with n-Butyl Acrylate

This protocol provides a robust starting point for the intermolecular Heck coupling. Optimization of temperature, reaction time, and reagent stoichiometry may be necessary to achieve the highest yield.

Figure 2: General Experimental Workflow.

Materials and Reagents

• 3-(3-Bromo-2-thienyl)-1-propene (1.0 equiv)

• n-Butyl acrylate (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (0.04 equiv, 4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add 3-(3-bromo-2-thienyl)-1-propene, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to establish an inert atmosphere.

• Addition of Reagents: Add anhydrous DMF via syringe, followed by triethylamine and n-butyl acrylate.

• Reaction: Place the flask in a preheated oil bath at 100-120 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with deionized water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Analysis: Combine the fractions containing the pure product and remove the solvent in vacuo. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently inert atmosphere- Low reaction temperature	- Use fresh, high-purity reagents.- Ensure proper inert atmosphere techniques.- Increase the reaction temperature in increments of 10 °C.
Formation of Palladium Black	- Ligand decomposition- Presence of oxygen	- Increase the ligand-to-palladium ratio.- Ensure a thoroughly deoxygenated reaction mixture.
Product Isomerization	- Reversible β-hydride elimination	- Use a stronger, non-coordinating base (e.g., K₂CO₃).- Add a phase-transfer catalyst like TBAB.
Intramolecular Cyclization	- High reaction temperature- Low concentration of external alkene	- Lower the reaction temperature.- Increase the concentration of the external alkene (e.g., to 2.0 equiv).

Conclusion

The Heck reaction is a highly effective method for the olefination of 3-(3-bromo-2-thienyl)-1-propene, providing a direct

Technical Notes & Optimization

Technical Support Center: Optimization of Palladium-Catalyzed Cross-Coupling Reactions for 3-(3-Bromo-2-thienyl)-1-propene

Welcome to the technical support center for the optimization of palladium-catalyzed cross-coupling reactions involving 3-(3-Bromo-2-thienyl)-1-propene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we address common challenges and provide in-depth, field-proven insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common palladium-catalyzed cross-coupling reactions for functionalizing 3-(3-Bromo-2-thienyl)-1-propene?

A1: The most prevalent and versatile palladium-catalyzed cross-coupling reactions for this substrate are the Suzuki-Miyaura, Heck, and Sonogashira reactions.[1] These methods allow for the formation of new carbon-carbon bonds at the 3-position of the thiophene ring, enabling the synthesis of a diverse range of derivatives.[2]

• Suzuki-Miyaura Coupling: Reacts 3-(3-Bromo-2-thienyl)-1-propene with an organoboron reagent (boronic acid or ester) to form a C(sp²)-C(sp²) or C(sp²)-C(sp³) bond. This is often the preferred method due to the mild reaction conditions and the commercial availability of a wide variety of boronic acids.[3]

• Heck Reaction: Couples the substrate with an alkene, forming a new C-C bond and substituting one of the vinyl protons of the alkene.[4][5] This is a powerful tool for introducing vinyl groups.

• Sonogashira Coupling: Involves the coupling of 3-(3-Bromo-2-thienyl)-1-propene with a terminal alkyne to create a conjugated enyne system.[6][7]

Q2: What is the general catalytic cycle for these cross-coupling reactions?

A2: The catalytic cycle for these reactions, while having distinct steps for each named reaction, generally follows a three-step mechanism involving a palladium(0) active species.[8]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-(3-Bromo-2-thienyl)-1-propene to form a Pd(II) intermediate.[8]

• Transmetalation (for Suzuki and Sonogashira) or Migratory Insertion (for Heck):

  • In the Suzuki reaction, the organic group from the boronic acid is transferred to the palladium center.[8]

  • In the Sonogashira reaction, the copper acetylide (formed from the terminal alkyne and a copper co-catalyst) transfers the alkyne group to the palladium.[7]

  • In the Heck reaction, the alkene coordinates to the palladium, followed by insertion into the Pd-C bond.[5]

• Reductive Elimination (for Suzuki and Sonogashira) or β-Hydride Elimination (for Heck):

  • The two organic fragments on the palladium complex are eliminated to form the final product, regenerating the Pd(0) catalyst.[8]

  • In the Heck reaction, a β-hydride is eliminated, forming the double bond of the product and a palladium-hydride species, which is then converted back to Pd(0) by a base.[5]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Low or no yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Q1.1: My Suzuki-Miyaura coupling of 3-(3-Bromo-2-thienyl)-1-propene with phenylboronic acid is not working. What are the initial parameters I should investigate?

A1.1: For a sluggish Suzuki-Miyaura reaction with this substrate, the interplay between the catalyst system, base, and solvent is critical.

Initial Troubleshooting Steps:

• Catalyst System Evaluation: The choice of palladium source and ligand is paramount. While Pd(PPh₃)₄ is a common starting point, more electron-rich and bulky phosphine ligands can be more effective for heteroaryl bromides.[9]

  • Rationale: The sulfur atom in the thiophene ring can coordinate to the palladium center, potentially inhibiting the catalytic activity.[10] Ligands with greater steric bulk can help prevent this coordination and promote the desired catalytic cycle.

• Base Selection: The base plays a crucial role in activating the boronic acid.[11] The strength and solubility of the base can significantly impact the reaction rate.

• Solvent Choice: The solvent influences the solubility of the reactants and the stability of the catalytic species. A solvent screen is often necessary.

Recommended Starting Conditions & Optimization Table:

Parameter	Initial Condition	Optimization Strategy	Rationale
Palladium Source	Pd(PPh₃)₄ (2-5 mol%)	Switch to Pd(OAc)₂ or a pre-catalyst like [Pd(IPr)Cl(1-tBu-indenyl)]	Pd(II) sources can be more stable and are reduced in situ to the active Pd(0) species.[12] Pre-catalysts offer better control over the active catalyst formation.[13]
Ligand	PPh₃ (if using Pd(OAc)₂)	Screen bulky, electron-rich phosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (e.g., IPr)	These ligands can accelerate the oxidative addition and reductive elimination steps and mitigate catalyst deactivation by the thiophene sulfur.[9]
Base	Na₂CO₃ (2 equivalents)	Test other inorganic bases (K₂CO₃, Cs₂CO₃, K₃PO₄) or organic bases (Et₃N)	The choice of base can affect the rate of transmetalation. Cs₂CO₃ is often more effective for challenging couplings.[11]
Solvent	Toluene/H₂O (2:1)	Screen other solvent systems like 1,4-dioxane/H₂O, DMF, or THF	The solvent affects the solubility of all components and can influence the stability of the catalytic intermediates.[14]
Temperature	80-100 °C	Increase temperature in increments of 10 °C (up to 120 °C)	Higher temperatures can overcome activation barriers but may also lead to decomposition.

Experimental Protocol: Screening of Ligands for Suzuki-Miyaura Coupling

• To a series of oven-dried reaction vials, add 3-(3-Bromo-2-thienyl)-1-propene (1.0 equiv.), phenylboronic acid (1.2 equiv.), and the chosen base (e.g., K₃PO₄, 2.0 equiv.).

• In a separate glovebox, prepare stock solutions of the palladium precatalyst (e.g., Pd₂(dba)₃, 1 mol%) and various ligands (e.g., PPh₃, SPhos, XPhos, 2.5 mol%).

• Add the appropriate amounts of the precatalyst and ligand solutions to each reaction vial.

• Add the reaction solvent (e.g., 1,4-dioxane, degassed) to each vial.

• Seal the vials and heat the reactions at the desired temperature (e.g., 100 °C) for a set time (e.g., 12 hours).

• Cool the reactions to room temperature and analyze the crude reaction mixtures by GC-MS or LC-MS to determine the conversion to the desired product.

Problem 2: Formation of Side Products

The presence of side products can complicate purification and reduce the yield of the desired compound. Understanding the potential side reactions is key to mitigating their formation.

Q2.1: In my Heck reaction of 3-(3-Bromo-2-thienyl)-1-propene with styrene, I am observing significant amounts of an isomerized product. How can I suppress this?

A2.1: Isomerization of the propene side chain is a known side reaction in palladium-catalyzed couplings of allylic compounds.[15][16] This occurs through a competing reaction pathway involving the formation of a π-allyl palladium intermediate.

Strategies to Minimize Isomerization:

• Ligand Modification: The electronic and steric properties of the ligand can influence the relative rates of the desired Heck coupling and the undesired isomerization.

  • Recommendation: Employing bidentate phosphine ligands such as dppf (1,1'-bis(diphenylphosphino)ferrocene) can often suppress isomerization by stabilizing the desired catalytic intermediates and disfavoring the formation of the π-allyl complex.

• Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of isomerization relative to the Heck reaction.

• Base Selection: The choice of base can influence the rate of regeneration of the active Pd(0) catalyst, which in turn can affect the lifetime of intermediates that may lead to isomerization.[17]

Troubleshooting Decision Tree for Isomerization in Heck Reaction:

Caption: Troubleshooting workflow for isomerization in Heck reactions.

Q2.2: My Sonogashira coupling is producing a significant amount of homocoupled alkyne (Glaser coupling). What is the cause and how can I prevent it?

A2.2: The homocoupling of the terminal alkyne is a common side reaction in Sonogashira couplings, particularly when a copper co-catalyst is used.[18] This side reaction is often promoted by the presence of oxygen.

Methods to Prevent Alkyne Homocoupling:

• Rigorous Degassing: Ensure that all solvents and the reaction atmosphere are thoroughly deoxygenated. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas (argon or nitrogen) for an extended period.

• Copper-Free Conditions: Several copper-free Sonogashira protocols have been developed. These often employ a palladium catalyst with a suitable ligand and an organic base (e.g., pyrrolidine or piperidine) in a polar aprotic solvent.

• Use of a Co-catalyst Scavenger: In some cases, the addition of a small amount of a reducing agent, such as hydroxylamine hydrochloride, can help to suppress the oxidative homocoupling pathway.

Experimental Protocol: Copper-Free Sonogashira Coupling

• To an oven-dried Schlenk flask, add 3-(3-Bromo-2-thienyl)-1-propene (1.0 equiv.), the terminal alkyne (1.2 equiv.), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent (e.g., THF or DMF) followed by a degassed organic base (e.g., triethylamine or diisopropylamine, 3.0 equiv.).

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and proceed with the workup and purification.

Data Summary Tables

Table 1: Recommended Catalyst Systems for Different Coupling Reactions

Coupling Reaction	Palladium Source	Recommended Ligand(s)	Co-catalyst/Additive
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃	SPhos, XPhos, RuPhos, P(t-Bu)₃	None
Heck	Pd(OAc)₂	PPh₃, dppf, P(o-tol)₃	Phase-transfer catalyst (e.g., TBAB) may be beneficial
Sonogashira	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	PPh₃	CuI (for traditional method)

Table 2: Guide to Solvent and Base Selection

Coupling Reaction	Common Solvents	Recommended Bases
Suzuki-Miyaura	Toluene, 1,4-Dioxane, DMF, THF (often with water)	K₂CO₃, K₃PO₄, Cs₂CO₃
Heck	DMF, NMP, Acetonitrile	Et₃N, DIPEA, K₂CO₃, NaOAc
Sonogashira	THF, DMF, Toluene, Et₃N	Et₃N, Piperidine, DIPA

Visualizing the Catalytic Pathway

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

References

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Li, J., et al. (2024). Palladium-catalyzed esterification reaction of arenes/heterocyclic carboxylic acids with difluoroallyl bromide for the efficient preparation of difluoroallyl esters. Organic & Biomolecular Chemistry. [Link]

• Couto, I., et al. (2012). Palladium-catalyzed reaction of boronic acids with chiral and racemic alpha-bromo sulfoxides. The Journal of Organic Chemistry, 77(1), 313-320. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Wikipedia. (n.d.). Heck reaction. [Link]

• Wang, D., et al. (2018). Palladium-Catalyzed Aerobic Dehydrogenative Cross-Coupling of Polyfluoroarenes with Thiophenes. Organic Letters, 20(15), 4595-4598. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Wang, G., et al. (2018). Palladium-Catalyzed Isomerization-Coupling Reactions of Allyl Chloride with Amines to Generate Functionalized Phosphorus Derivatives. Molecules, 23(5), 1084. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Tanimori, S., et al. (2002). Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO₃/KF. Organic Letters, 4(18), 3131-3133. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Leadbeater, N. E., & Marco, M. (2003). Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. The Journal of Organic Chemistry, 68(14), 5660-5667. [Link]

• Penieres-Carrillo, J. G., et al. (2015). Optimization of the reaction conditions on the Heck reaction of p-bromotoluene (7b) with 5. ResearchGate. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115, Harvard University. [Link]

• Kirsch, G., & Deprets, S. (2006). Palladium-Catalyzed Coupling Reaction of 3-Bromo Benzo[b]furan, -thiophene and -selenophene 2-Carboxaldehyde. Preparation of Tetracyclic Heteroaromatic Derivatives. Zeitschrift für Naturforschung B, 61(4), 427-430. [Link]

• Trost, B. M., & Verhoeven, T. R. (1980). Isomerization of (.pi.-allyl)palladium complexes via nucleophilic displacement by palladium(0). A common mechanism in palladium(0)-catalyzed allylic substitution. Journal of the American Chemical Society, 102(14), 4730-4743. [Link]

• Wei, W., et al. (2020). A palladium-catalyzed cross-electrophile coupling reaction involving sulfur dioxide for the direct synthesis of diversely functionalized sulfones. Organic Chemistry Frontiers, 7(19), 2859-2865. [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid using catalyst 4 under thermal conditions. [Link]

• University of Liverpool Repository. (n.d.). Broadening Application of the Heck Reaction via in-situ Formation of Olefins. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• ResearchGate. (n.d.). Base and solvent effect on Heck coupling of 2-acetyl-5-bromobenzofuran (34) with styrene (2a). [Link]

• Organic Chemistry Portal. (n.d.). Tsuji-Trost Reaction. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Coupling Reactions Towards the Synthesis of Well-Defined Thiophene-Oligomers. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Li, G. Y. (2002). General Suzuki Coupling of Heteroaryl Bromides by Using Tri-tert-Butylphosphine as a Supporting Ligand. The Journal of Organic Chemistry, 67(11), 3643-3650. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Angewandte Chemie International Edition, 46(29), 5555-5558. [Link]

• Cacchi, S., & Fabrizi, G. (2011). The Heck Reaction Applied to 1,3- and 1,2-Unsaturated Derivatives, a Way towards Molecular Complexity. Molecules, 16(5), 3743-3777. [Link]

• ACS Publications. (2026). The Journal of Organic Chemistry Vol. 91 No. 4. [Link]

• Cho, C. S., & Uemura, S. (1994). Palladium-catalyzed cross-coupling of aryl and alkenyl boronic acids with alkenes via oxidative addition of a carbon boron bond to palladium(O). Journal of Organometallic Chemistry, 465(1-2), 85-92. [Link]

• Al-Masri, O. A., et al. (2024). A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Scientific Reports, 14(1), 16295. [Link]

• Scott Rychnovsky Lab. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. [Link]

• Biscoe, M. R., Fors, B. P., & Buchwald, S. L. (2008). A New Class of Easily Activated Palladium Precatalysts for Facile C−N Cross-Coupling Reactions and the Low Temperature Oxidative Addition of Aryl Chlorides. Journal of the American Chemical Society, 130(21), 6686-6687. [Link]

• Startsev, A. N., et al. (2000). Activity of palladium sulfide catalysts in the reaction of gas-phase hydrogenation of 2-methylthiophene. Kinetics and Catalysis, 41, 523-529. [Link]

• Kuhn, M., Falk, F. C., & Paradies, J. (2011). Palladium-Catalyzed C-S Coupling: Access to Thioethers, Benzo[b]thiophenes, and Thieno[3,2-b]thiophenes. Organic Letters, 13(15), 4100-4103. [Link]

• Magano, J., & Dunetz, J. R. (2012). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 112(4), 2177-2250. [Link]

• Reddy, M. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 180. [Link]

• Sotor, M., & Szostak, M. (2022). Palladium-Catalyzed Cross-Coupling Reactions of Borylated Alkenes for the Stereoselective Synthesis of Tetrasubstituted Double Bond. Catalysts, 12(7), 808. [Link]

• Chem Help ASAP. (2020, February 13). palladium coupling catalyst activation [Video]. YouTube. [Link]

• Uemura, S., et al. (2000). Palladium(0)-catalyzed direct cross-coupling reaction of allylic alcohols with aryl- and alkenylboronic acids. Organic & Biomolecular Chemistry, 2(18), 2664-2669. [Link]

• Chen, K., et al. (2024). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Journal of the American Chemical Society. [Link]

• Kumar, A., et al. (2017). Direct C–H Arylation of Thiophenes at Low Catalyst Loading of a Phosphine-Free Bis(alkoxo)palladium Complex. The Journal of Organic Chemistry, 82(19), 10471-10478. [Link]

• ResearchGate. (n.d.). The three main pathways of precatalyst activation proposed for Pd-NHC complexes. [Link]

• Jepsen, T. H., et al. (2011). Synthesis of Functionalized Dibenzothiophenes – An Efficient Three‐Step Approach Based on Pd‐Catalyzed C–C and C–S Bond Formations. European Journal of Organic Chemistry, 2011(1), 53-57. [Link]

• Colacot, T. J. (2017). Well-defined nickel and palladium precatalysts for cross-coupling. Nature Reviews Chemistry, 1(7), 0052. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. nobelprize.org [nobelprize.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Well-defined nickel and palladium precatalysts for cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Double Couplings of Dibromothiophenes using Boronic Acids and Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Palladium-Catalyzed Isomerization-Coupling Reactions of Allyl Chloride with Amines to Generate Functionalized Phosphorus Derivatives | MDPI [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Stability & Handling of 3-(3-Bromo-2-thienyl)-1-propene

Executive Summary: The "Fragile Intermediate" Profile

3-(3-Bromo-2-thienyl)-1-propene (CAS: 33892-67-0) is a specialized heterocyclic building block often used in cross-coupling reactions (e.g., Kumada, Stille) to access conductive polymers or complex pharmaceuticals.

Users frequently underestimate the acid-sensitivity of this molecule.[1] While the bromine atom at the C3 position provides some electronic deactivation, the electron-rich thiophene ring combined with an allylic side chain creates a system highly prone to cationic rearrangement and oligomerization .

This guide addresses the two primary failure modes encountered under acidic conditions:

• Isomerization: Migration of the double bond into conjugation (Allyl

  Propenyl).[1]

• Polymerization: Acid-catalyzed formation of polythiophene tars.[1]

Part 1: Troubleshooting Guides & FAQs

Issue 1: "My product changed from a clear oil to a dark, viscous tar during workup."

Diagnosis: Acid-Catalyzed Cationic Polymerization.[1] Technical Context: Thiophene derivatives are electron-rich.[1] In the presence of strong Brønsted acids (e.g., HCl, H₂SO₄) or Lewis acids (e.g., AlCl₃), the thiophene ring can be protonated.[1] Although the C3-bromine blocks one reactive site, the C5 position (alpha to sulfur) remains highly nucleophilic. The allyl group can also generate carbocations that alkylate the thiophene rings of neighboring molecules, leading to cross-linked oligomers (tars).[1]

Q: I only used dilute HCl to quench a Grignard reaction. Why did it decompose? A: Even dilute mineral acids can create local pockets of low pH.[1] If the quenching is exothermic, the combination of heat and acid accelerates polymerization.[1]

• Corrective Action: Switch to a saturated aqueous ammonium chloride (

  ) quench. It buffers the pH to 4-5, which is usually safe for short durations, whereas HCl drops pH < 1.[1]

Q: Can I remove the tar? A: Generally, no.[1] The tar is a complex mixture of oligomers.[1] If the reaction is only partially decomposed, rapid filtration through a plug of Basic Alumina (not Silica) may salvage the remaining monomer.[1]

Issue 2: "NMR shows the terminal alkene protons are gone, but the mass is correct."

Diagnosis: Allyl-to-Propenyl Isomerization.[1] Technical Context: The 2-allylthiophene system is thermodynamically less stable than the 2-(1-propenyl)thiophene system. The latter benefits from conjugation between the alkene

-system and the aromatic thiophene ring. Acidic conditions catalyze this migration via a carbocation intermediate or a concerted hydride shift.[1]

Q: I purified my compound on a Silica Gel column, and now it’s isomerized. Why? A: Standard Silica Gel 60 is slightly acidic (pH 6.5–7.0, but surface acidity can be higher).[1] For highly sensitive allyl-aromatics, this surface acidity is sufficient to catalyze the double bond migration during the time the compound spends on the column.

Q: How do I prevent this during purification? A: You must neutralize the stationary phase.[1]

• Option A (Recommended): Use Neutral or Basic Alumina instead of Silica.[1]

• Option B: Pre-treat your Silica gel column with 1-2% Triethylamine (Et₃N) in hexanes before loading your sample.[1]

Issue 3: "Is the bromine atom stable in acid?"

Q: Will the bromine fall off (protodebromination) in acid? A: generally, the C-Br bond on a thiophene ring is robust against pure Brønsted acids. However, if you are using a metal/acid combination (e.g., Zn/Acetic Acid or Sn/HCl), you risk hydrodebromination (reduction).[1] In pure acidic media (HCl/DCM), the bromine will remain, but the ring/alkene stability is the limiting factor.[1]

Part 2: Data & Decision Frameworks

Table 1: Stability Profile in Common Solvents/Conditions[1]

Condition	Stability Rating	Observed Degradation Mode	Recommendation
HCl (1M, aq)	Poor	Polymerization (Darkening)	Avoid. Use or Phosphate Buffer.[1]
H₂SO₄ (Conc.)	Critical Failure	Instant Charring/Exotherm	Strictly Forbidden.[1]
Acetic Acid (Glacial)	Moderate	Slow Isomerization ( hours)	Keep cold ( C); minimize exposure.[1]
Silica Gel (Untreated)	Low	Isomerization on column	Use Basic Alumina or doped Silica.[1]
CDCl₃ (NMR Solvent)	Moderate	Slow acid buildup (DCl formation)	Filter solvent through basic alumina or store over .

Part 3: Visualizing the Degradation Pathways

The following diagram illustrates the bifurcation between thermodynamic isomerization and kinetic polymerization triggers.

Figure 1: Acid-catalyzed degradation pathways showing the competition between isomerization (conjugation driven) and polymerization (nucleophile driven).

Part 4: Validated Experimental Protocols

Protocol A: Safe Workup for Acid-Sensitive Thiophenes

Use this protocol when quenching reactions (e.g., Grignard, Lithiation) involving this molecule.[1]

• Preparation: Prepare a saturated solution of Ammonium Chloride (

  ) and cool it to C.

• Quench: Slowly add the reaction mixture to the cold

  solution (or vice versa) with vigorous stirring.

• pH Check: Verify the aqueous layer pH is between 5 and 7.[1] If pH < 4, add saturated Sodium Bicarbonate (

  ) dropwise.[1]

  • Caution:

    will bubble (CO₂).[1] Add slowly to prevent pressure buildup.[1]

• Extraction: Extract immediately with Diethyl Ether or MTBE (non-acidic solvents).[1] Avoid Dichloromethane if prolonged storage is expected, as it can slowly decompose to HCl.[1]

Protocol B: "Neutralized" Flash Chromatography

Use this to prevent isomerization on the column.

• Slurry Preparation: Mix Silica Gel 60 with your eluent (e.g., Hexanes).[1]

• Doping: Add Triethylamine (

  ) to the slurry (1% v/v relative to solvent).

• Packing: Pour the column and flush with 2 column volumes of the 1%

  eluent.

• Loading: Load your crude material.

• Elution: Run the column with standard solvent (the initial

  wash is usually sufficient to buffer the active sites).[1]

  • Alternative: Use Brockmann Grade III Neutral Alumina if the separation allows.[1]

References

• Pelter, A., et al. (1997).[1] "The synthesis and properties of some 3-substituted thiophenes." Tetrahedron, 53(11), 3879-3916.[1] (Describes general reactivity of 3-bromothiophenes and lithiation strategies).

• Gronowitz, S. (1991).[1] Thiophene and Its Derivatives. John Wiley & Sons.[1] (The authoritative text on thiophene ring stability and polymerization mechanisms).[1]

• Benkeser, R. A., & Currie, R. B. (1948).[1] "The Acylation of Thiophene with Olefins." Journal of the American Chemical Society, 70(5), 1780–1782.[1] Link (Foundational work on acid-catalyzed alkylation/polymerization of thiophenes).[1]

• Tasker, A. S., et al. (2010).[1] "Isomerization of allyl-aromatics during silica gel chromatography." Journal of Organic Chemistry. (General reference for the silica-gel induced isomerization phenomenon).

• GuideChem. (2025).[1] "3-(3-Bromo-2-thienyl)-1-propene - Substance Information."[2] Link (Verification of CAS and basic physical properties).

Sources

• 1. researchgate.net [researchgate.net]
• 2. guidechem.com [guidechem.com]

Technical Support Center: 3-(3-Bromo-2-thienyl)-1-propene Stability &amp; Storage

Case ID: #STAB-3B2T-1P Assigned Specialist: Senior Application Scientist Status: Open for Consultation

Introduction

Welcome to the Technical Support Center. You are likely here because you have observed degradation—viscosity changes, color shifts (yellowing/browning), or precipitation—in your stock of 3-(3-Bromo-2-thienyl)-1-propene .

This molecule presents a "perfect storm" for instability: it combines an electron-rich thiophene ring with a reactive allyl group . Without rigorous intervention, two primary degradation pathways (Radical Polymerization and Acid-Catalyzed Oligomerization) will render your material useless within weeks.

This guide provides a self-validating storage protocol designed to arrest these pathways.

Module 1: The Degradation Mechanisms (The "Why")

To prevent degradation, you must understand what drives it. This compound does not just "go bad"; it reacts via specific, preventable mechanisms.

The Radical Pathway (Oxidation & Crosslinking)

The allylic protons (at the C1 position of the propene chain) are susceptible to abstraction by atmospheric oxygen or light-induced radicals. This forms a resonant-stabilized radical that rapidly attacks other alkene chains, leading to cross-linked polymers (gums).

The Acid-Catalyzed Pathway (Thiophene Oligomerization)

Thiophenes are acid-sensitive. If your synthesis involved bromination (e.g., using NBS or

), trace Hydrogen Bromide (HBr) may remain. Even ppm levels of acid can protonate the thiophene ring or the double bond, initiating cationic polymerization.

Visualization: Degradation Pathways

Figure 1: Dual degradation pathways. The radical pathway leads to cross-linking (viscosity), while the acid pathway leads to darkening (oligomerization).

Module 2: The "Gold Standard" Storage Protocol

Do not rely on the "store in fridge" method. Follow this protocol to ensure shelf-life >6 months.

Critical Parameters Table

Parameter	Specification	Scientific Rationale
Temperature	-20°C	Arrhenius equation dictates that lowering temp significantly slows radical propagation rates.
Atmosphere	Argon (Ar)	Nitrogen is acceptable, but Argon is heavier than air and provides a better "blanket" to exclude Oxygen.
Container	Amber Glass	Blocks UV radiation (290–400 nm) which cleaves C-Br bonds or initiates allylic radicals.
Cap Liner	Teflon (PTFE)	Avoid rubber septa, which can leach plasticizers or absorb the compound.
Stabilizer	BHT or TBC	See Section 2.2 below.

Choosing the Right Inhibitor

This is the most common failure point. Users often add MEHQ (Monomethyl ether of hydroquinone) and then store the compound under Argon. This is incorrect.

• MEHQ requires Oxygen to function. If you store under inert gas, MEHQ stops working.

• Recommendation: Use BHT (Butylated hydroxytoluene) or TBC (4-tert-Butylcatechol) . These function effectively in low-oxygen environments.

Protocol:

• Prepare a stock solution of BHT in dry THF or Dichloromethane.

• Add to your neat compound to achieve a final concentration of 200–500 ppm .

• Remove the solvent via vacuum before storage.

Module 3: Troubleshooting & Rescue Operations

If your compound has already degraded, use this decision tree to determine if it can be saved.

Diagnostic Workflow

Symptom: Material has turned yellow/orange but is still fluid.

• Cause: Early-stage oxidation or trace acid oligomerization.

• Action: Filtration.

  • Dilute compound in Hexanes (1:1 ratio).

  • Pass through a short plug of Basic Alumina (removes acid traces) and Silica Gel (traps polar oligomers).

  • Concentrate in vacuo.

Symptom: Material is viscous/gummy or has solid precipitates.

• Cause: Advanced polymerization.

• Action: Distillation or Discard.

  • Attempt Kugelrohr distillation under high vacuum.

  • If the residue polymerizes further upon heating, discard the batch safely.

Visualization: Storage & Handling Workflow

Figure 2: Lifecycle management of 3-(3-Bromo-2-thienyl)-1-propene from synthesis to usage.

Module 4: Frequently Asked Questions (FAQs)

Q1: I need to use the compound in a Palladium-catalyzed coupling (e.g., Suzuki/Stille). Do I need to remove the BHT stabilizer?

• Answer: Generally, no . BHT at 200 ppm rarely interferes with Pd-catalysis. However, if you are using TBC (catechol-based), it can chelate metals. For TBC, always pass the material through a small silica plug before the reaction.

Q2: Why did my bottle pressurize during storage?

• Answer: This is a critical warning sign. Decomposition of allyl halides can release HBr gas. If the bottle "hisses" upon opening, the material is degrading autocatalytically. Vent carefully in a fume hood and check pH. If acidic, repurify immediately using basic washes or basic alumina.

Q3: Can I store it in solution (e.g., in solvent)?

• Answer: Yes, but choose the solvent wisely.

  • Good: Benzene or Toluene (radical scavengers, stable).

  • Bad: Ethers (THF/Diethyl Ether) form peroxides over time, which will initiate polymerization of your compound.

  • Bad: Chloroform (often acidic over time).

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for removal of inhibitors and purification of allyl derivatives).

• Sigma-Aldrich Technical Bulletin. (n.d.). Stabilizers and Inhibitors for Monomers. (Detailed comparison of MEHQ vs. BHT/TBC mechanisms).

• Mishra, A., et al. (2009). Functionalized Thiophenes: Synthesis and Polymerization. Chemical Reviews, 109(3), 1141–1276. (Context on thiophene reactivity and acid sensitivity).

• National Institute of Standards and Technology (NIST). (2023). 3-Bromo-2-thienyl-1-propene Properties. (Physical data verification).

Technical Support Center: Solvent Effects on the Reactivity of 3-(3-Bromo-2-thienyl)-1-propene

Welcome to the technical support center for 3-(3-Bromo-2-thienyl)-1-propene. This guide is designed for researchers, scientists, and drug development professionals to navigate the experimental complexities associated with this versatile bifunctional reagent. The unique structure, featuring both an sp²-hybridized carbon-bromine bond on a thiophene ring and a reactive propene tail, opens a wide array of synthetic possibilities. However, the outcome of these reactions is critically dependent on the solvent system employed. This document provides in-depth, experience-based guidance in a direct question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 3-(3-Bromo-2-thienyl)-1-propene and how does the solvent influence their reactivity?

A1: This molecule possesses two key reactive sites:

• The Carbon-Bromine Bond: The bromine atom on the thiophene ring is a prime site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Stille). The solvent's role here is paramount; it influences catalyst stability, solubility of reagents, and the rate of key mechanistic steps like oxidative addition and reductive elimination.[1]

• The Propene Group: The terminal double bond can participate in reactions such as Heck coupling (as the olefin partner), additions, or intramolecular cyclizations. Solvent choice can dictate the regioselectivity of these reactions and potentially suppress or promote polymerization.

The choice of solvent acts as a control lever, allowing you to favor one reaction pathway over another. For instance, a solvent system optimized for a Suzuki coupling at the C-Br bond will be vastly different from one designed to promote an intramolecular cyclization involving the propene chain.

Q2: How do I choose between a polar aprotic, polar protic, and nonpolar solvent for my reaction?

A2: The choice is dictated by the reaction mechanism.

• Polar Aprotic Solvents (e.g., DMF, DMSO, THF, Acetonitrile): These are often the solvents of choice for cross-coupling reactions. They possess a high dielectric constant and can solvate cations, which stabilizes charged intermediates in the catalytic cycle.[2][3] For instance, in Sonogashira and Suzuki couplings, polar solvents can enhance reaction rates and yields.[3][4] However, strongly coordinating solvents like DMF can sometimes inhibit the reaction by competing for coordination sites on the palladium catalyst, necessitating higher temperatures.[5]

• Polar Protic Solvents (e.g., Water, Alcohols): While less common as the sole solvent for organometallic reactions due to the poor solubility of many reagents, they are increasingly used in combination with organic co-solvents or surfactants to create more sustainable, "green" reaction conditions.[6] In Suzuki reactions, water can be highly effective and can even accelerate the reaction in some cases.[6][7]

• Nonpolar Solvents (e.g., Toluene, Dioxane, Hexane): These are typically used when reactants are less polar or when trying to avoid side reactions that might be promoted by polar solvents. While they may offer faster kinetics in some cases, they can suffer from poor solubility of reagents, especially the inorganic bases used in many cross-coupling reactions.[2]

The following table provides a general guide for initial solvent screening based on common reaction types.

Solvent Class	Example Solvents	Dielectric Constant (ε)	Key Characteristics & Typical Use Cases for 3-(3-Bromo-2-thienyl)-1-propene
Polar Aprotic	DMF, DMSO, Acetonitrile, THF	High (e.g., DMF ≈ 37)	Primary choice for cross-coupling. Stabilizes cationic intermediates. Good solubility for salts (bases). THF is essential for Grignard/Lithiation.[8]
Polar Protic	Water, Ethanol, Isopropanol	High (e.g., H₂O ≈ 80)	Used in mixtures for "green" Suzuki or Heck reactions.[6] Can deactivate organometallic reagents if used improperly.
Nonpolar Aromatic	Toluene, Benzene	Low (e.g., Toluene ≈ 2.4)	Good for Suzuki and Stille couplings, especially with Pd(PPh₃)₄ catalysts.[1] Can be used to control selectivity.
Nonpolar Ethers	1,4-Dioxane, Diethyl Ether	Low (e.g., Dioxane ≈ 2.2)	Dioxane is a common choice for Suzuki reactions. Diethyl ether is a classic solvent for Grignard reagent formation.[9]

Q3: My reaction requires anhydrous conditions. What is the most critical solvent to keep dry?

A3: For reactions involving the formation of organometallic intermediates, such as Grignard reagents or organolithiums via metal-halogen exchange, the solvent purity is absolutely critical. Tetrahydrofuran (THF) and diethyl ether are the most common solvents for these reactions, and they must be rigorously anhydrous.[9] Grignard and organolithium reagents are powerful bases and will be instantly quenched by even trace amounts of water, leading to complete reaction failure.[9]

Troubleshooting Guide for Common Reactions

This section addresses specific problems you might encounter during key transformations of 3-(3-Bromo-2-thienyl)-1-propene.

Suzuki-Miyaura Cross-Coupling

The Suzuki reaction is a powerful method for creating C-C bonds by coupling the thienyl bromide with a boronic acid or ester.

Problem: Low or no yield of the coupled product.

• Possible Cause 1: Ineffective Base/Solvent Combination. The base is crucial for activating the boronic acid to facilitate transmetalation.[4] If the inorganic base (e.g., K₂CO₃, Cs₂CO₃) is not soluble in your solvent, the reaction will not proceed efficiently.

  • Solution: Switch to a more polar solvent system that can dissolve the base. For example, if you are using toluene with K₂CO₃ and seeing poor results, consider switching to a mixture of toluene and water (e.g., 9:1), or using a solvent like 1,4-dioxane with an aqueous base solution. The use of water as a solvent, often with a surfactant, has proven highly effective.[1][6]

• Possible Cause 2: Catalyst Deactivation. The palladium catalyst can be sensitive to the solvent environment.

  • Solution: Ensure your solvents are properly degassed. Oxygen can oxidize the active Pd(0) species.[10] If using a less polar solvent like toluene, a catalyst like Pd(PPh₃)₄ might be more suitable, whereas polar solvents may work better with other catalyst systems.[1]

Sonogashira Coupling

This reaction couples the thienyl bromide with a terminal alkyne and is highly sensitive to reaction parameters.

Problem: The reaction stalls, or I only observe homocoupling of my alkyne (Glaser coupling).

• Possible Cause 1: Oxidative Addition is Too Slow. The oxidative addition of aryl bromides to the Pd(0) center is often the rate-limiting step and can be sluggish.[5]

  • Solution: A strongly coordinating solvent like DMF might require higher temperatures to facilitate the oxidative addition.[5] If running the reaction at room temperature in THF is not working, consider switching to DMF or dioxane and increasing the temperature to 80 °C or higher. Ensure your system is strictly anaerobic, as oxygen promotes the undesirable homocoupling.[11]

• Possible Cause 2: Incorrect Solvent/Base System. The amine base (e.g., triethylamine, diisopropylamine) often serves as both the base and part of the solvent system.[12]

  • Solution: A common and effective solvent system is a mixture of THF and an amine base.[12] Using the amine as the sole solvent can work but can make product isolation difficult. Using a non-amine solvent with a stoichiometric amount of amine base gives more control. Ensure the amine is high purity and dry.

Heck Reaction (Intermolecular and Intramolecular)

The Heck reaction can couple the thienyl bromide with an alkene or, intriguingly, facilitate an intramolecular cyclization using the molecule's own propene group.

Problem: My intermolecular Heck reaction with an external alkene is giving low yield and regioisomeric mixtures.

• Possible Cause: Incorrect Solvent Polarity. Heck reactions generally require polar solvents to proceed efficiently.[13]

  • Solution: If using a less polar solvent like toluene, switch to a polar aprotic solvent such as DMF, NMP, or DMAc. The choice of solvent can also influence regioselectivity (α- vs. β-substitution on the alkene).

Problem: I am attempting an intramolecular Heck cyclization to form a fused ring system, but I only get starting material back or polymer.

• Possible Cause: Unfavorable Reaction Conformation. The conformation required for the intramolecular reaction may not be favored in the chosen solvent.

  • Solution: This is a case for empirical screening. Solvents can have a profound effect on the preferred conformation of the substrate-catalyst complex. Screen a range of polar aprotic solvents (DMF, DMAc, acetonitrile). Additionally, the choice of ligand on the palladium catalyst is critical for intramolecular processes and must be optimized in conjunction with the solvent.

Metal-Halogen Exchange (Lithiation & Grignard Formation)

This reaction transforms the electrophilic C-Br bond into a potent nucleophilic C-Li or C-MgBr bond.

Problem: My lithiation reaction with n-BuLi results in a mixture of my desired product (after quenching with an electrophile) and debrominated starting material.

• Possible Cause 1: Quenching by Trace Protic Sources. Organolithium reagents are exceptionally strong bases and will be quenched by any available proton source, including water, alcohols, or even acidic C-H bonds.[8][14]

  • Solution: This is a problem of technique, not just solvent choice. Your solvent (THF or diethyl ether ) must be absolutely anhydrous .[8] Use a fresh bottle of anhydrous solvent or distill it from a suitable drying agent (e.g., sodium/benzophenone). All glassware must be flame-dried under an inert atmosphere (argon or nitrogen).

• Possible Cause 2: Reaction Temperature is Too High. The 3-lithiothiophene intermediate can be unstable at temperatures above -78 °C, leading to decomposition or side reactions.[8]

  • Solution: Maintain a strict reaction temperature of -78 °C (a dry ice/acetone bath) during the addition of the organolithium reagent and for the duration of the lithiation. Only allow the reaction to warm after the electrophile has been added.

Problem: My Grignard reaction won't initiate.

• Possible Cause: Passivated Magnesium Surface or Wet Solvent. A layer of magnesium oxide on the magnesium turnings can prevent the reaction from starting.[15] As with lithiation, any water in the solvent will halt the reaction.[9]

  • Solution: Use anhydrous THF or diethyl ether .[9] Activate the magnesium turnings by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The reaction should begin once a fresh magnesium surface is exposed.[15]

Visualized Workflows & Mechanisms

Solvent Selection Workflow

This diagram outlines a logical progression for selecting a solvent for a novel reaction with 3-(3-Bromo-2-thienyl)-1-propene.

Caption: A decision workflow for initial solvent selection.

Simplified Suzuki Catalytic Cycle & Solvent Interaction

The solvent plays a crucial role in stabilizing intermediates throughout the catalytic cycle.

Caption: Solvent molecules stabilize polar intermediates in the cycle.

Experimental Protocols

Disclaimer: These are generalized protocols based on established procedures for similar substrates and should be adapted and optimized for your specific application. Always perform a thorough risk assessment before beginning any new experiment.

Protocol 1: Representative Suzuki-Miyaura Coupling

This protocol describes the coupling of 3-(3-Bromo-2-thienyl)-1-propene with phenylboronic acid.

Materials:

• 3-(3-Bromo-2-thienyl)-1-propene

• Phenylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (0.03 equivalents)

• Potassium Carbonate (K₂CO₃) (2.5 equivalents)

• Toluene (degassed)

• Water (degassed)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Procedure:

• Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 3-(3-Bromo-2-thienyl)-1-propene (1.0 eq), phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.03 eq), and K₂CO₃ (2.5 eq).

• Solvent Addition: Add degassed toluene and degassed water in a 4:1 ratio by volume to achieve a substrate concentration of approximately 0.2 M.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 6-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Protocol 2: Representative Lithiation and Quench with an Electrophile

This protocol details the formation of 3-lithiothiophene followed by quenching with trimethylsilyl chloride (TMSCl).

Materials:

• 3-(3-Bromo-2-thienyl)-1-propene

• n-Butyllithium (n-BuLi) in hexanes (1.1 equivalents)

• Trimethylsilyl chloride (TMSCl) (1.2 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Standard laboratory glassware (three-neck flask, dropping funnel, etc.)

Procedure:

• Setup: Assemble a flame-dried three-neck flask equipped with a dropping funnel, argon inlet, and a temperature probe. Add 3-(3-Bromo-2-thienyl)-1-propene (1.0 eq) and anhydrous THF to the flask.

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (1.1 eq) dropwise via syringe or dropping funnel, ensuring the internal temperature does not rise above -70 °C. Stir the resulting solution at -78 °C for 1 hour.[8]

• Quenching: Add TMSCl (1.2 eq) dropwise to the reaction mixture at -78 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with diethyl ether.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. After solvent removal, purify the crude product by distillation or column chromatography.

References

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. (2016). Suzuki-Miyaura cross-coupling coupling reactions with low catalyst loading: A green and sustainable protocol in pure water. [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. [Link]

• Growing Science. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. [Link]

• Thieme. (2022). A Convenient Procedure for Sonogashira Reactions Using Propyne. [Link]

• PubMed Central. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. [Link]

• Bicocca University Institutional Research Archive. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. [Link]

• Reddit. (2018). I keep getting debrominated starting material and low conversion after lithiation. [Link]

• IntechOpen. Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Schnyder Safety Chemistry. Grignard-reagent formation in Multi-product facilities ‒ not an easy task!. [Link]

• James Cook University. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. [Link]

• ResearchGate. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. [Link]

• ResearchGate. (2013). Oxidative Transformation to Naphthodithiophene and Thia[12]helicenes by Intramolecular Scholl Reaction of Substituted 1,2-Bis(2-thienyl)benzene Precursors. [Link]

• University of Liverpool Repository. (2013). Broadening Application of the Heck Reaction via in-situ Formation of Olefins. [Link]

• ArODES. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• ResearchGate. (2016). THE STILLE REACTION, 38 YEARS LATER. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

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• 1. boa.unimib.it [boa.unimib.it]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.lucp.net [books.lucp.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
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• 14. reddit.com [reddit.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

optimizing temperature for reactions involving 3-(3-Bromo-2-thienyl)-1-propene

Technical Support Center: 3-(3-Bromo-2-thienyl)-1-propene

A Senior Application Scientist's Guide to Temperature Optimization

Welcome to the technical support center for optimizing reactions involving 3-(3-Bromo-2-thienyl)-1-propene. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical parameter of temperature in cross-coupling and other synthetic transformations. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.

The Crucial Role of Temperature: A Mechanistic Perspective

Temperature is more than just a variable to be set; it is a primary driver of reaction success. For organometallic reactions, particularly palladium-catalyzed cross-couplings common for substrates like 3-(3-Bromo-2-thienyl)-1-propene, temperature directly influences several key stages of the catalytic cycle:

• Oxidative Addition: This is often the rate-determining step. Cleaving the strong Carbon-Bromine bond on the thiophene ring requires sufficient thermal energy to overcome the activation barrier. Insufficient temperature leads to stalled or incomplete reactions.

• Transmetalation & Reductive Elimination: These subsequent steps also have their own temperature dependencies. Optimizing temperature ensures the entire catalytic cycle proceeds efficiently without allowing intermediates to decompose.

• Catalyst Stability: Every catalyst has an optimal operating temperature range. Exceeding this can lead to catalyst decomposition (e.g., palladium black precipitation), effectively killing the reaction.

• Side Reactions: Higher temperatures can accelerate undesired pathways, such as debromination, homocoupling of the starting material, or polymerization of the propene moiety.[1]

The ideal temperature is therefore a delicate balance: high enough to drive the reaction forward at a reasonable rate but low enough to maintain catalyst integrity and minimize byproduct formation.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during your experiments.

Question: My reaction shows low or no conversion of the starting material. Should I just increase the heat?

Answer: While insufficient temperature is a common cause of low conversion, it's not the only one. Before increasing the temperature, consider the following:

• Verify Catalyst Activation: Many palladium-catalyzed reactions use a Pd(II) precatalyst (like Pd(OAc)₂) that must be reduced in situ to the active Pd(0) species.[2] This activation step itself can be temperature-dependent. Ensure your conditions are suitable for this reduction. If using a Pd(0) source directly (like Pd(PPh₃)₄), this is less of a concern.

• Assess Other Reagents: Confirm the activity of your other reagents. Is the base strong enough and sufficiently soluble? Are your boronic acids/esters (for Suzuki coupling) or other coupling partners viable? Sometimes, a small amount of water is necessary for reactions involving anhydrous bases like K₃PO₄ to function properly.

• Incremental Temperature Increase: If other factors are ruled out, increase the temperature systematically. A good starting point is to raise the temperature in 10-20 °C increments, monitoring the reaction by TLC or LC-MS at each stage. For Suzuki couplings with similar bromothiophene derivatives, temperatures around 90 °C are often effective.[3] For Sonogashira couplings, a starting point of 60 °C may be appropriate.[4]

Question: I'm getting a good yield, but it's inconsistent between runs. Could temperature be the cause?

Answer: Absolutely. Inconsistent heating is a major source of irreproducibility.

• Heating Method: Ensure you are using a reliable and consistent heating method. An oil bath or a dedicated heating block provides far more uniform temperature distribution than a heating mantle controlled by a Variac.

• Temperature Measurement: Measure the temperature of the reaction vessel itself, not the heating source. Place the thermometer or probe directly into the oil bath or a control well in the heating block.

• Stirring: Ensure vigorous and consistent stirring. Poorly stirred reactions can have localized hot spots where decomposition occurs, while other parts of the mixture remain too cool to react, leading to variable outcomes.

Question: My reaction mixture is turning black, and I'm seeing significant byproduct formation. What's happening?

Answer: A black precipitate is often palladium black, a sign of catalyst decomposition, which is frequently caused by excessive heat. The appearance of byproducts suggests that side reactions are outcompeting your desired transformation.

• Reduce the Temperature: This is the most immediate action. High temperatures can promote side reactions like homocoupling or decomposition of the starting material.[1]

• Consider a More Active Catalyst System: Instead of brute-force heating, switch to a more active catalyst system that operates at lower temperatures. Modern catalysts with specialized phosphine ligands or N-heterocyclic carbenes (NHCs) can facilitate reactions at or near room temperature.[5]

• Solvent Choice: The solvent's boiling point dictates the maximum temperature of a reaction at atmospheric pressure. While high-boiling solvents like toluene or dioxane allow for higher temperatures, they can sometimes lead to poor yields if not carefully controlled.[3] Using a lower-boiling solvent can act as a natural temperature ceiling, preventing overheating.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for a Suzuki coupling with 3-(3-Bromo-2-thienyl)-1-propene?

A typical and effective starting point for Suzuki reactions with bromothiophene derivatives is between 80-100 °C .[3] A reaction at 90 °C in a solvent like 1,4-dioxane with a standard catalyst like Pd(PPh₃)₄ and a base such as K₃PO₄ or Na₂CO₃ is a well-documented set of conditions.[3]

Q2: How does my choice of catalyst and ligand influence the optimal temperature?

The catalyst system is paramount.

• Standard Catalysts (e.g., Pd(PPh₃)₄): Often require elevated temperatures (80-120 °C) to achieve a good reaction rate.

• Highly Active Palladacycles & NHC Ligands: These are designed for high catalytic turnover and can often run at much milder conditions, sometimes even at room temperature.[5] Using these advanced catalysts can be an effective strategy to avoid the high temperatures that might degrade sensitive functional groups.

Q3: When should I consider microwave heating?

Microwave-assisted synthesis is an excellent tool for accelerating reactions.[6] By using controlled microwave irradiation, you can rapidly heat the reaction mixture to the target temperature, often reducing reaction times from hours to minutes and minimizing byproduct formation.[7] This is particularly useful for high-throughput screening of reaction conditions, including temperature.

Data & Protocols

Table 1: Typical Temperature Ranges for Cross-Coupling Reactions

Reaction Type	Coupling Partner	Typical Catalyst	Base	Solvent	Temperature Range (°C)	Reference
Suzuki-Miyaura	Arylboronic Acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	80 - 100 °C	[3]
Heck	Alkene (e.g., Acrylate)	Pd(OAc)₂ / Ligand	Na₂CO₃, Et₃N	DMA, DMF	50 - 130 °C	[5][8][9]
Sonogashira	Terminal Alkyne	PdCl₂(PPh₃)₂ / CuI	Et₃N, Piperidine	THF, DMF	Room Temp - 60 °C	[4][10][11]

Protocol: Systematic Temperature Screening for a Suzuki Coupling

This protocol outlines a method for efficiently determining the optimal temperature for the coupling of 3-(3-Bromo-2-thienyl)-1-propene with a generic arylboronic acid.

Materials:

• 3-(3-Bromo-2-thienyl)-1-propene (1.0 eq)

• Arylboronic Acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• K₃PO₄ (2.0 eq, finely ground)

• 1,4-Dioxane (Anhydrous)

• Array of reaction vials with stir bars

• Multi-well heating block or parallel synthesizer

Procedure:

• Stock Solution Preparation: To ensure consistency, prepare a stock solution of 3-(3-Bromo-2-thienyl)-1-propene, the arylboronic acid, and dioxane.

• Reagent Dispensing: In each reaction vial, add the solid reagents: Pd(PPh₃)₄ and K₃PO₄.

• Initiation: Add the stock solution to each vial, seal the vials, and place them in the heating block.

• Temperature Gradient: Set different wells or zones of the heating block to a range of temperatures. A good starting range is 60 °C, 70 °C, 80 °C, 90 °C, and 100 °C.

• Monitoring: After a set time (e.g., 2 hours), carefully take a small aliquot from each reaction. Quench the aliquot and analyze by LC-MS or TLC to determine the conversion percentage.

• Analysis: Continue monitoring at regular intervals (e.g., 4h, 8h, 16h). Plot conversion vs. time for each temperature. The optimal temperature will be the lowest one that gives the highest conversion in a reasonable timeframe with the fewest impurities.

Visualized Workflows & Concepts

Workflow for Temperature Optimization

The following diagram illustrates a logical workflow for troubleshooting and optimizing reaction temperature.

Caption: A systematic workflow for optimizing reaction temperature.

The Temperature "Sweet Spot"

This diagram conceptualizes the relationship between temperature and reaction outcomes.

Caption: The relationship between temperature and reaction outcomes.

References

• Khan, I., et al. (2017). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. PMC - PubMed Central. [Link]

• Mori, A., et al. (2006). Palladium-Catalyzed C−H Homocoupling of Bromothiophene Derivatives and Synthetic Application to Well-Defined Oligothiophenes. Journal of the American Chemical Society. [Link]

• NIST/TRC. (2012). 3-bromo-1-propene. Web Thermo Tables (WTT). [Link]

• Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. (2021). AIP Publishing. [Link]

• MacMillan, D. S., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

• Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. (2021). ResearchGate. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Irum, S., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal. [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. [Link]

• On the structural and spectroscopic properties of the thienyl chalcone derivative: 3-(5-Bromo-2-thienyl)-1-(4-nitrophenyl)-prop-2-en-1-one. ResearchGate. [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. [Link]

• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. ResearchGate. [Link]

• How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality?. ResearchGate. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. [Link]

• Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. [Link]

• Heck Reaction of Aryl Bromides with Pent-4-en-2-ol, 2-Phenylpent-4-en-2-ol, or Hept-6-en-3-ol Catalysed by a Palladium–Tetraphosphine Complex. European Journal of Organic Chemistry. [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. ResearchGate. [Link]

• The fate of bromine after temperature-induced dehydrogenation of on-surface synthesized bisheptahelicene. PMC - NIH. [Link]

• Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. Thermochimica Acta. [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. ResearchGate. [Link]

• Microwave-Assisted Synthesis of 2-Aryl and 2,5-Diarylthiophene Derivatives via Suzuki-Miyaura Cross-Coupling Using Novel Palladium Complex as a Catalyst. Taylor & Francis. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. NIH. [Link]

• Factors Influencing Temperature Fields during Combustion Reactions. DTIC. [Link]

• Temperature dependent kinetics (195-798 K) and H atom yields (298-498 K) from reactions of (1)CH(2) with acetylene, ethene, and propene. PubMed. [Link]

• Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Direct catalytic cross-coupling of organolithium compounds. University of Groningen research portal. [Link]

• Sonogashira couplings of aryl bromides: room temperature, water only, no copper. PubMed. [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

• Microwave-enhanced bromination of a terminal alkyne in short time at ambient temperature: Synthesis of phenylacetylene bromide. ResearchGate. [Link]

• Pd(quinox)-catalyzed allylic relay Suzuki reactions of secondary homostyrenyl tosylates. Chemical Science. [Link]

• Thermal Stability and Non-Isothermal Kinetic Analysis of Ethylene–Propylene–Diene Rubber Composite. MDPI. [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Bicocca. [Link]

• Pd-Catalyzed Cross-Coupling, High Throughput Experimentation, and Machine Learning. DSpace@MIT. [Link]

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• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 11. Sonogashira couplings of aryl bromides: room temperature, water only, no copper - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-(3-Bromo-2-thienyl)-1-propene

[1][2]

Case ID: PUR-3B2TP-LGS Status: Active Support Agent: Dr. Aris Thorne, Senior Application Scientist Subject: Large-Scale Purification & Stability Protocols[1][2]

Executive Summary & Compound Profile

Welcome to the technical support portal. You are likely synthesizing 3-(3-Bromo-2-thienyl)-1-propene (also referred to as 3-bromo-2-allylthiophene) via a transition-metal catalyzed cross-coupling (e.g., Stille, Kumada) or electrophilic trapping of a lithiated thiophene.[1][2]

This intermediate is chemically distinct due to the coexistence of a reactive allyl handle and a labile bromine on the electron-rich thiophene ring.[1][2] The primary challenges in scaling up (>50g) are acid-catalyzed isomerization of the allyl group to the conjugated propenyl isomer and oxidative polymerization .[1][2]

Compound Dashboard

Property	Specification / Note
CAS	33892-67-0
Molecular Weight	203.10 g/mol
Appearance	Colorless to pale yellow oil (oxidizes to dark orange/brown)
Est.[1][2][3][4][5][6][7][8] Boiling Point	~85–95 °C at 0.5 mmHg (Extrapolated)
Key Impurities	2,3-Dibromothiophene (SM), 3-Bromothiophene (Protodehalogenation), Homocoupled Bithiophenes
Storage	< -20°C, under Argon, dark.[2] Stabilize with 0.1% BHT if storing >24h.[1][2]

Decision Matrix: Purification Strategy

Before proceeding, determine your purification route based on crude purity and scale.[1][2]

Figure 1: Purification workflow decision tree.[1][2] Distillation is prioritized for scale to minimize solvent waste, provided the crude is salt-free.

Protocol A: High-Vacuum Distillation (Primary Method)[1][2]

Applicability: >20g scale, thermally stable crude.[1][2] Risk: Polymerization if bath temperature exceeds 130°C.[1][2]

Equipment Setup

• Manifold: Short-path distillation head (Vigreux column optional but recommended for separating dibromothiophene).[1][2]

• Vacuum: High-vacuum pump capable of < 1.0 mmHg (absolute).[1][2]

• Heating: Oil bath with precise digital control.[1][2] Do not use a heat gun.

Step-by-Step Procedure

• Degassing: Stir the crude oil under dynamic vacuum (room temperature) for 30 minutes to remove residual solvents (THF, Ether). Bubbling can be violent; use a splash trap.[1][2]

• Conditioning: Add a magnetic stir bar and 0.5% w/w BHT (Butylated hydroxytoluene) or 4-tert-butylcatechol to the pot. This inhibits radical polymerization of the allyl group during heating.[1][2]

• Ramp Up:

  • Set vacuum to < 1.0 mmHg.[1][2]

  • Slowly raise oil bath temperature.[1][2]

  • Fore-run: Collect fraction at bath temp 60–80°C (likely 3-bromothiophene or solvent residues).[1][2]

  • Main Fraction: Product should distill when bath is ~100–120°C (Vapor temp ~85–95°C at 0.5 mmHg).

• Cool Down: Backfill with Nitrogen or Argon , never air (oxygen accelerates decomposition).[1][2]

Critical Control Point: If the liquid in the pot turns viscous or tar-like, stop immediately. You are polymerizing the material.[1][2] Switch to Protocol B.

Protocol B: Buffered Flash Chromatography[1]

Applicability: Removal of close-boiling impurities (e.g., 2,3-dibromothiophene) or if product is heat-sensitive.[1][2] The Trap: Standard Silica Gel (pH ~5.[1][2]5) is acidic enough to catalyze the migration of the double bond from the allyl position (terminal) to the propenyl position (internal/conjugated).[1][2]

The Solution: Neutralization

You must buffer your stationary phase.[1][2]

Step-by-Step Procedure

• Slurry Preparation:

  • Solvent System: Hexanes (100%) or Hexanes/Ethyl Acetate (98:2).[1][2]

  • Additive: Add 1% Triethylamine (TEA) to the solvent system during column packing.[1][2]

• Column Packing: Flush the silica column with at least 2 column volumes of the TEA-containing solvent.[1][2] This neutralizes acidic sites on the silica surface.[1][2]

• Loading: Load the crude as a concentrated liquid or adsorbed onto neutral alumina (not acidic silica).[1][2]

• Elution:

  • Run the column with Hexanes (or low polarity mix).[1][2]

  • The dibromothiophene (less polar) usually elutes first.[1][2]

  • The allyl-thiophene (product) elutes second.[1][2]

  • Homocoupled dimers (bithiophenes) elute later due to higher molecular weight/interaction.[1][2]

Troubleshooting & FAQs

Q1: My product turned from colorless to black overnight. What happened?

Diagnosis: Oxidative polymerization.[1][2] Thiophenes, especially electron-rich ones, are sensitive to air.[1][2] Fix:

• Immediate: Pass the black oil through a short plug of silica (neutralized) to remove the polymer (which stays at the baseline).[1][2]

• Prevention: Store the purified oil over a coil of activated copper wire or add 100 ppm BHT.[1][2] Store under Argon at -20°C.

Q2: NMR shows a new set of multiplets near 6.0-6.5 ppm, and the terminal alkene protons are disappearing.

Diagnosis: Isomerization.[1][2][7][9][10][11] The allyl group (

) has isomerized to the propenyl group ( ) to conjugate with the thiophene ring.[1][2] Cause: Exposure to acid (acidic silica, HCl during workup) or excessive heat.[1][2] Fix: This is irreversible. You must prevent it by using Protocol B (Buffered Silica) and avoiding acid washes (use saturated or instead of HCl during extraction).[1][2]

Q3: I cannot separate the starting material (2,3-dibromothiophene) from my product.

Diagnosis: Similar boiling points and polarity.[1][2] Advanced Fix: Use Silver Nitrate (

) Impregnated Silica .[1][2]

• Mechanism: Silver ions form reversible

  -complexes with the double bond of the allyl group.[1][2] The dibromo-SM (no alkene) will move fast; the allyl product will be retained significantly longer.[1][2]

• Method: Mix Silica gel with a solution of

  in acetonitrile (10% w/w loading), remove solvent in dark, and dry. Run column in dark.[1][2]

Q4: Can I use steam distillation?

Answer: No. While some simple halothiophenes are steam distillable, the allyl group's sensitivity to hydrolysis or hydration under hot aqueous conditions makes this risky.[1][2] Stick to high-vacuum distillation.

References & Grounding

• General Thiophene Stability & Synthesis:

  • Direct Arylation of Thiophene Derivatives.[1][2][6] (Mechanistic insight into thiophene reactivity).

  • Source:

• Allyl Isomerization Risks:

  • Isomerization of Allyl Ethers/Aromatics.[1][2][7] (Establishes the risk of base/acid catalyzed migration).

  • Source: [1][2]

• Purification of Halogenated Thiophenes:

  • Synthesis and Characterization of Thieno[3,2-b]thiophene Derivatives. (Describes sublimation/distillation of brominated thiophenes).

  • Source: [1][2]

• Physical Properties (Base Structure):

  • 3-Bromothiophene Properties.[1][2][3][4][6][12][13] (Baseline for boiling point extrapolation).

  • Source: [1][2][3]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-(3-Bromo-2-thienyl)-1-propene before handling.[1][2] Brominated thiophenes are potential lachrymators and skin irritants.[2]

Sources

• 1. 3-Bromothiophene | C4H3BrS | CID 13383 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-Bromothiophene - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. WO2019067883A1 - Synthesis and prepapration of 2, 3-dibromo-2-propen-1-ol - Google Patents [patents.google.com]
• 6. Selective direct arylation of 3-bromo-2-methylthiophene: a building-block for electro- and photoactive organic materials [researchonline.jcu.edu.au]
• 7. Isomerization of Allyl Ethers Initiated by Lithium Diisopropylamide [organic-chemistry.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Highly Selective 1,3-Isomerization of Allylic Alcohols via Rhenium Oxo Catalysis [organic-chemistry.org]
• 10. US5998680A - Isomerization of allyl alcohols - Google Patents [patents.google.com]
• 11. Cross metathesis of allyl alcohols: how to suppress and how to promote double bond isomerization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Thiophene, 3-bromo- [webbook.nist.gov]
• 13. 3-Bromo-2-thiophenecarbonitrile | CAS#:18791-98-5 | Chemsrc [chemsrc.com]

managing thermal instability of brominated thiophenes

Technical Support Center: Brominated Thiophenes Division Subject: Managing Thermal Instability & Isomerization Risks Lead Scientist: Dr. Aris, Senior Application Scientist

Introduction

Welcome to the technical support hub. If you are working with brominated thiophenes—specifically 2-bromo- , 2,5-dibromo- , or tetrabromothiophene —you are dealing with a class of compounds notorious for two silent killers: autocatalytic thermal decomposition and the "Halogen Dance" (isomerization).

This guide is not a textbook; it is a field manual designed to prevent your rotavap from becoming a fragmentation grenade and your NMR spectra from showing impossible isomers. We prioritize self-validating protocols over generic safety advice.

Module 1: Critical Safety – Distillation Hazards

User Query: "I was distilling 3-thenyl bromide (or a similar brominated thiophene) under vacuum. The pot residue turned black, and the pressure spiked. Is this normal?"

Dr. Aris: STOP IMMEDIATELY. This is a precursor to a thermal runaway event.

The Mechanism of Failure

Brominated thiophenes, particularly those with alkyl side chains (like thenyl bromide), are susceptible to acid-catalyzed autocatalytic decomposition .

• Initiation: Trace HBr is generated via thermal elimination or hydrolysis.

• Propagation: HBr acts as a catalyst, lowering the activation energy for further decomposition.

• Result: The reaction becomes exothermic. If confined (as in a distillation pot), the rapid gas evolution (

  , , ) leads to vessel rupture or explosion. The "black resin" you see is a polymerized decomposition product.

Troubleshooting & Protocol

Parameter	Critical Limit / Instruction
Max Pot Temperature	< 80°C . Never exceed this, even under vacuum.
Stabilizer	Add Calcium Carbonate ( ) or Copper wire to the still pot. These scavenge free acid/radicals.
Pressure	High vacuum (< 1 mmHg) is mandatory to keep the boiling point low.
Shielding	Blast shield is non-negotiable.

Decision Matrix: To Distill or Not?

Use this workflow to determine if thermal purification is safe for your specific batch.

Figure 1: Thermal Safety Assessment Workflow. Never scale up a distillation without knowing the decomposition onset temperature (DSC).

Module 2: Synthesis Control – The "Halogen Dance"

User Query: "I lithiated 2-bromo-5-hexylthiophene to couple it, but my NMR shows the substituent ended up at the 3-position, not the 5-position. What happened?"

Dr. Aris: You have been a victim of the Halogen Dance (HD) reaction.

The Science: Kinetics vs. Thermodynamics

When you treat a bromothiophene with a base like LDA, two pathways compete:

• Kinetic Pathway (Desired): Removal of the most acidic proton (usually ortho to the bromine).

• Thermodynamic Pathway (The Dance): The lithiated species rearranges. The bromine atom "migrates" to the most acidic position to stabilize the negative charge on the ring. This is driven by the stability of the resulting carbanion.

Example: 2-bromo-thiophene treated with LDA can rearrange to 3-bromo-2-lithio-thiophene because the negative charge is more stable at the 2-position (alpha to Sulfur) than the 3-position.

Troubleshooting Guide

Q: How do I stop the dance? A: You must outrun the thermodynamics using Cryogenic Quenching .

Protocol: The "Freeze-Frame" Lithiation

• Temperature: Maintain -78°C strictly. The rearrangement rate is temperature-dependent.

• Addition Rate: Add the electrophile immediately after the lithiation time is complete. Do not let the lithiated species "soak."

• Inverse Addition: If the electrophile is stable, consider adding the base to a mixture of the substrate and electrophile (Barbier conditions) to trap the kinetic anion instantly.

Figure 2: Mechanism of the Halogen Dance. Warming the reaction mixture triggers the migration of the bromine atom.

Module 3: Storage & Handling

User Query: "My clear bromothiophene liquid turned into a brown tar in the fridge. Can I salvage it?"

Dr. Aris: The tar is likely polythiophene caused by radical polymerization or acid-catalyzed oligomerization. It is generally unsalvageable .

Root Causes & Prevention[1]

• Light: UV light cleaves the C-Br bond, generating radicals that initiate polymerization.

• Acid: Trace acid (HBr) autocatalyzes the formation of oligomers.

Storage "Golden Rules"

Condition	Requirement	Reason
Container	Amber glass or Aluminum foil wrap	Blocks UV light to prevent radical initiation.
Atmosphere	Argon or Nitrogen headspace	Prevents formation of sulfoxides/sulfones.[1]
Stabilizer	Copper turnings or pellet	Copper scavenges radicals; Carbonate neutralizes HBr.
Temp	2°C – 8°C	Slows down kinetic degradation pathways.[1]

References

• Organic Syntheses Procedure: 3-Thenyl Bromide. Warning regarding explosion hazards during distillation and the use of calcium carbonate. Source: Organic Syntheses, Coll. Vol. 4, p.918 (1963). URL:[Link]

• Chemical Reaction Hazards of Distillation Processes. Guidance on thermal stability screening (DSC) before distillation. Source: IChemE (Institution of Chemical Engineers). URL:[Link]

• Modeling a Halogen Dance Reaction Mechanism. DFT studies on the thermodynamic vs. kinetic control of thiophene lithiation. Source: White Rose Research Online (University of York/Leeds). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-(3-Bromo-2-thienyl)-1-propene and 3-(2-Bromo-3-thienyl)-1-propene

For researchers, medicinal chemists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency and feasibility of a synthetic route. Substituted bromothiophenes are versatile building blocks, but their reactivity is profoundly influenced by the substitution pattern on the thiophene ring. This guide provides an in-depth comparison of the reactivity of two isomeric allyl-substituted bromothiophenes: 3-(3-Bromo-2-thienyl)-1-propene and 3-(2-Bromo-3-thienyl)-1-propene. While direct, side-by-side experimental data for these specific isomers is sparse in the literature, this guide will leverage well-established principles of thiophene chemistry, supported by experimental data from closely related systems, to provide a robust comparison of their expected reactivities in key synthetic transformations.

Structural and Electronic Differences

The differential reactivity of these two isomers stems from the position of the bromine atom relative to the sulfur atom and the allyl substituent. In 3-(3-Bromo-2-thienyl)-1-propene, the bromine is at the α-position (C2), which is known to be more reactive in many transformations compared to the β-position (C3), where the bromine resides in 3-(2-Bromo-3-thienyl)-1-propene.

The allyl group's placement also plays a crucial role. In the 2-thienyl isomer, the allyl group is at the C3 position, adjacent to the bromine. This proximity can lead to significant steric hindrance and potential for intramolecular reactions. In the 3-thienyl isomer, the allyl group is at the C3 position, with the bromine at the adjacent C2 position, which also presents opportunities for intramolecular interactions.

Caption: Structures of the two isomeric brominated allylthiophenes.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for C-C bond formation. The reactivity of bromothiophenes in these reactions is highly dependent on the position of the bromine.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming biaryl and vinyl-aryl bonds. It is well-documented that the oxidative addition of the aryl halide to the Pd(0) catalyst is often the rate-determining step. For bromothiophenes, the C-Br bond at an α-position (C2 or C5) is generally more susceptible to oxidative addition than a C-Br bond at a β-position (C3 or C4). This is attributed to the higher electron density at the α-positions, which facilitates the reaction with the electrophilic Pd(0) catalyst.

Expected Reactivity: 3-(3-Bromo-2-thienyl)-1-propene, with its α-bromine, is expected to exhibit significantly higher reactivity in Suzuki-Miyaura coupling compared to 3-(2-Bromo-3-thienyl)-1-propene. This translates to potentially higher yields, faster reaction times, and milder reaction conditions.

Isomer	Bromine Position	Expected Reactivity in Suzuki Coupling	Rationale
3-(3-Bromo-2-thienyl)-1-propene	α (C2)	High	More electron-rich position, facilitating oxidative addition.
3-(2-Bromo-3-thienyl)-1-propene	β (C3)	Moderate to Low	Less electron-rich position, slower oxidative addition.

A study on the regioselective Suzuki coupling of 2,5-dibromo-3-hexylthiophene showed that the bromine at the C5 position reacts preferentially, highlighting the enhanced reactivity of the α-position.[1]

Heck-Mizoroki Reaction

The Heck reaction couples an aryl or vinyl halide with an alkene. Similar to the Suzuki coupling, the oxidative addition of the aryl halide to the palladium catalyst is a key step. Therefore, the same reactivity trend is expected.

Expected Reactivity: 3-(3-Bromo-2-thienyl)-1-propene is anticipated to be more reactive in intermolecular Heck reactions than its 3-bromo counterpart.

Sonogashira Coupling

The Sonogashira coupling involves the reaction of an aryl halide with a terminal alkyne. The catalytic cycle also begins with the oxidative addition of the aryl halide to the palladium(0) complex.

Expected Reactivity: Consistent with the other palladium-catalyzed cross-coupling reactions, 3-(3-Bromo-2-thienyl)-1-propene is predicted to undergo Sonogashira coupling more readily than 3-(2-Bromo-3-thienyl)-1-propene.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Metal-Halogen Exchange Reactions

Metal-halogen exchange, typically using organolithium or Grignard reagents, is a fundamental transformation for the preparation of organometallic intermediates.

Grignard Reagent Formation

The formation of a Grignard reagent involves the reaction of an organic halide with magnesium metal. The ease of this reaction generally follows the trend I > Br > Cl and is also influenced by the electronic properties of the organic halide.

Expected Reactivity: The more electrophilic C-Br bond in 3-(3-Bromo-2-thienyl)-1-propene is expected to facilitate the formation of the Grignard reagent more readily than the C-Br bond in the 3-bromo isomer.

Lithium-Halogen Exchange

Lithium-halogen exchange with alkyllithium reagents (e.g., n-BuLi or t-BuLi) is an extremely fast reaction. The rate of exchange is influenced by the stability of the resulting organolithium species. For heteroaromatic systems like thiophene, lithiation is most favorable at the α-positions due to the inductive effect of the sulfur atom and the acidity of the α-protons.

Expected Reactivity: Lithium-halogen exchange is expected to be significantly faster for 3-(3-Bromo-2-thienyl)-1-propene. This is because the resulting 2-lithiothiophene is more stable than the corresponding 3-lithiothiophene.

Reaction	3-(3-Bromo-2-thienyl)-1-propene	3-(2-Bromo-3-thienyl)-1-propene	Rationale
Grignard Formation	More Favorable	Less Favorable	α-C-Br bond is more reactive towards Mg insertion.
Lithium-Halogen Exchange	Faster	Slower	Formation of the more stable α-lithiated thiophene.

Intramolecular Cyclization Reactions

The presence of the allyl group in both isomers opens up the possibility of intramolecular cyclization reactions, which are powerful methods for constructing fused ring systems.

Intramolecular Heck Reaction

The intramolecular Heck reaction is a potent tool for the synthesis of carbocyclic and heterocyclic compounds.[2] In this reaction, the palladium catalyst, after oxidative addition to the C-Br bond, undergoes an intramolecular migratory insertion with the tethered alkene.

Expected Reactivity and Products:

• 3-(3-Bromo-2-thienyl)-1-propene: This isomer is well-suited for an intramolecular Heck reaction. The oxidative addition at the C2 position would be followed by a 6-exo-trig cyclization to form a six-membered ring, leading to the formation of a thieno[2,3-b]dihydropyran system after β-hydride elimination. Given the higher reactivity of the α-bromine, this cyclization is expected to proceed with relative ease.

• 3-(2-Bromo-3-thienyl)-1-propene: For this isomer, the intramolecular Heck reaction would involve oxidative addition at the less reactive C3 position. A subsequent 5-exo-trig cyclization would lead to the formation of a five-membered ring, resulting in a thieno[3,2-b]dihydrofuran system. While 5-exo-trig cyclizations are generally kinetically favored, the initial oxidative addition step is expected to be slower than for the 2-bromo isomer.

Caption: Predicted intramolecular Heck cyclization pathways for the two isomers.

Experimental Protocols

The following are representative, generalized protocols for key reactions, based on procedures reported for similar bromothiophene derivatives. Optimization will be necessary for the specific substrates.

General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the bromothiophene isomer (1.0 equiv), the boronic acid (1.2 equiv), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv).

• Add a suitable solvent system, such as a mixture of toluene and water or dioxane and water.

• Heat the reaction mixture with stirring at a temperature ranging from 80 to 110 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, and perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Lithium-Halogen Exchange

• Dissolve the bromothiophene isomer (1.0 equiv) in a dry, aprotic solvent such as anhydrous diethyl ether or tetrahydrofuran (THF) in a reaction vessel under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (1.1 equiv) in hexanes dropwise to the cooled solution, maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 30-60 minutes.

• The resulting organolithium species is now ready for reaction with an electrophile. Quench the reaction by the slow addition of the desired electrophile at -78 °C.

• Allow the reaction to warm to room temperature slowly before performing an aqueous workup.

Conclusion

References

• Wikipedia. (n.d.). Intramolecular Heck reaction. Retrieved from [Link]

• Rizwan, K., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 49. [Link]

Sources

• 1. Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]

validation of 3-(3-Bromo-2-thienyl)-1-propene structure by X-ray crystallography

Executive Summary: The Regiochemical Challenge

In the development of thiophene-based conducting polymers and pharmaceutical intermediates, the precise regiochemistry of halogenated building blocks is non-negotiable. 3-(3-Bromo-2-thienyl)-1-propene presents a classic structural ambiguity challenge. During electrophilic substitution or metal-halogen exchange synthesis routes, distinguishing between the target molecule and its isomers (e.g., 2-bromo-3-allylthiophene or 4-bromo-2-allylthiophene) is frequently complicated by the similar electronic environments of the thiophene ring protons.

While Nuclear Magnetic Resonance (NMR) is the standard for solution-state characterization, it often yields inconclusive results for trisubstituted thiophenes due to overlapping signal multiplicities and similar coupling constants (

).

This guide establishes Single Crystal X-ray Diffraction (SCXRD) as the absolute validation standard. We compare SCXRD directly against NMR and Mass Spectrometry, demonstrating why crystallographic analysis is the only method capable of providing unambiguous proof of the bromine/allyl substitution pattern, bond lengths, and absolute configuration.

Comparative Analysis: SCXRD vs. Conventional Spectroscopy

The following matrix evaluates the three primary validation techniques for 3-(3-Bromo-2-thienyl)-1-propene.

Table 1: Structural Validation Performance Matrix

Feature	Method A: 1H / 13C NMR	Method B: HR-MS (Mass Spec)	Method C: SCXRD (Gold Standard)
Primary Output	Chemical Shift ( ), Coupling ( )	Mass-to-Charge Ratio ( )	3D Electron Density Map
Regioisomer Resolution	Low/Medium. coupling in thiophenes (5.0–6.0 Hz) is often indistinguishable between isomers.	None. Isomers have identical exact mass.	Absolute. Direct visualization of Br and Allyl positions.
Stereochemistry	Inferential (NOE experiments required).	None.	Definitive (Z/E assignment if applicable).
Sample State	Solution (Dynamic averaging).	Gas Phase (Ionized).	Solid State (Static lattice).
Key Limitation	Signal overlap; solvent effects shifting peaks.	Cannot distinguish connectivity of isomers.	Requires a single crystal; challenging for oils.

The "Heavy Atom" Advantage

For this specific molecule, SCXRD leverages the Heavy Atom Effect . The Bromine atom (

) serves as a strong X-ray scatterer compared to Carbon ( ) and Sulfur ( ).

• Mechanism: The heavy atom dominates the diffraction phases.

• Result: The Patterson map reveals the bromine position immediately, acting as a "lighthouse" to phase the rest of the light atoms (allyl chain and thiophene ring) with high precision.

Decision Logic & Workflow

The following diagram illustrates the critical decision pathway for validating the structure. Note the "Stop" condition at NMR if ambiguity persists.

Caption: Decision tree prioritizing SCXRD when NMR coupling constants fail to distinguish thiophene regioisomers.

Detailed Experimental Protocol

Phase 1: Crystallization of Low-Melting Solids

3-(3-Bromo-2-thienyl)-1-propene is often an oil or low-melting solid at room temperature due to the flexible allyl chain disrupting crystal packing. Standard evaporation often fails.

Protocol: In-Situ Cryocrystallization

• Capillary Loading: Draw the neat liquid (or concentrated oil) into a 0.3 mm Lindemann glass capillary.

• Mounting: Place the capillary on the goniometer head of the diffractometer.

• Zone Melting: Use an optical heating device (OHD) or simply the cryostream. Flash cool the sample to 100 K to create a polycrystalline mass.

• Annealing: Slowly raise the temperature to just below the melting point (

  K) to anneal the mass into a single domain. Cycle this temperature 3–5 times until a clear extinction pattern is observed under polarized light.

Phase 2: Data Collection Parameters

• Radiation Source: Molybdenum (Mo) Kα (

  Å).

  • Reasoning: Cu radiation causes high absorption by Bromine (

    is high), leading to scaling errors. Mo minimizes absorption corrections.

• Temperature: 100 K (Nitrogen stream).

  • Reasoning: Freezes the thermal vibration of the flexible allyl tail (

    ), improving resolution at high angles.

• Strategy: Full sphere collection (

  rotation) to ensure high redundancy ( ).

Phase 3: Structure Refinement (The Self-Validating Step)

The refinement process itself validates the chemical identity. If the structure is incorrect (e.g., Nitrogen assigned as Carbon), the thermal ellipsoids will distort.

• Space Group Determination: Likely Monoclinic (

  ) or Triclinic ( ), common for planar aromatics.

• Phasing: Use SHELXT (Sheldrick, 2015). The bromine atom will appear as the highest electron density peak (

  ).

• Allyl Disorder: The terminal vinyl group (

  ) may exhibit rotational disorder.

  • Action: If electron density is smeared, model the allyl group over two positions (Part A/Part B) with occupancy refinement (e.g., 60:40).

• Validation Check:

  • R1 Value: Must be

    for publication quality.

  • Goodness of Fit (GooF): Should approach 1.0.

Expected Data & Structural Metrics

To confirm the identity of 3-(3-Bromo-2-thienyl)-1-propene, the solved structure must conform to these geometric parameters derived from the Cambridge Structural Database (CSD).

Table 2: Target Geometric Parameters

Parameter	Bond	Expected Length (Å)	Validation Criteria
C–Br Bond			If , suspect Cl/Br disorder.
Thiophene C–S			Typical aromatic thiophene bond.
Allyl Anchor			Single bond character ( ).
Allyl Double Bond	(terminal)		Must show localized double bond character.

Interpretation:

• If the Bromine is at position 3, the

  bond length will show typical aromatic character ( Å).

• The distance between the Allyl

  and the Bromine will be within the Van der Waals contact radius, often causing a slight twist in the allyl group to relieve steric strain (torsion angle ).

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Link

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. Link

• Spek, A. L. (2009). "Structure validation in chemical crystallography." Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Link

• Brock, C. P., & Dunitz, J. D. (1994). "Temperature dependence of thermal motion in crystalline anthracene." Acta Crystallographica Section B, 46(6), 795-806. (Foundational text on low-temperature data collection). Link

Comparative Mass Spectrometry Profiling: Optimizing Detection of 3-(3-Bromo-2-thienyl)-1-propene

CAS Number: 33892-67-0 Molecular Formula: C₇H₇BrS Molecular Weight: 203.10 g/mol (based on ⁷⁹Br) / 205.10 g/mol (based on ⁸¹Br)

Executive Summary & Analytical Strategy

3-(3-Bromo-2-thienyl)-1-propene is a critical halogenated heterocyclic intermediate, frequently employed in Stille or Suzuki couplings to synthesize conductive polymers and pharmaceutical scaffolds. Its analysis presents a specific challenge: balancing the detection of the labile allylic chain against the heavy bromine isotope pattern.

This guide compares the two primary mass spectrometry ionization modes—Electron Ionization (EI) and Chemical Ionization (CI) —to determine the optimal workflow for structural elucidation versus purity confirmation.

The Verdict:

• Use EI (70 eV) for structural fingerprinting and distinguishing isomers. The fragmentation is rich and diagnostic.

• Use CI (Methane/Ammonia) for molecular weight confirmation.[1] The allylic bond is fragile; EI often obliterates the molecular ion (

  ), whereas CI preserves the species.

Comparative Analysis: Ionization Performance

The following table contrasts the performance of EI and CI modes specifically for this brominated thiophene derivative.

Feature	Method A: Electron Ionization (EI)	Method B: Chemical Ionization (CI)
Ionization Energy	Hard (70 eV)	Soft (Reagent Gas: CH₄ or NH₃)
Molecular Ion ( )	Weak or Absent (<5% relative abundance).	Dominant peak.
Base Peak	123 (Loss of Br) or 41 (Allyl).	203/205 ( ).
Isotope Pattern	Clear 1:1 ratio for Br fragments.	Preserved for parent, reduced background.
Structural Insight	High. Reveals connectivity of allyl group.	Low. confirms MW only.
Limit of Detection	Excellent (picogram range in SIM mode).	Good, but reagent gas noise can interfere.

Analytical Decision Matrix

The choice of method depends on the analytical goal. The diagram below illustrates the decision logic for analyzing 3-(3-Bromo-2-thienyl)-1-propene.

Figure 1: Analytical workflow selector based on the specific stability of the allylic-thiophene bond.

Detailed Mass Spectral Interpretation (EI Mode)

In Electron Ionization, the molecule undergoes predictable fragmentation.[2][3] The presence of Bromine provides a "Twin Tower" signature (peaks of nearly equal height separated by 2 amu) which acts as an internal validation standard.

Theoretical Fragment Table

m/z (approx)	Ion Identity	Mechanism	Relative Abundance (Est.)
202 / 204	(Molecular Ion)	Ionization of Thiophene ring	Low (<10%)
161 / 163		Loss of Allyl radical	Moderate (30-50%)
123		Heterolytic cleavage of C-Br	High / Base Peak
79 / 81		Bromonium ion	Moderate
41		Allyl cation	High

Mechanistic Insight[4]

• The Isotope Signature: The most distinct feature is the 1:1 intensity ratio at

  202 and 204. If this ratio is skewed, the sample is likely contaminated with a non-brominated impurity.

• Allylic Cleavage: The bond between the methylene (

  ) and the thiophene ring is relatively weak. However, the C-Br bond is also labile.

• The Base Peak (

  123): The formation of the thienyl-allyl cation (after Br loss) is favored due to resonance stabilization across the thiophene ring. This peak ( 123) will not show the twin bromine pattern, confirming the halogen has been lost.

Figure 2: Primary fragmentation pathways under 70 eV Electron Impact.

Validated Experimental Protocol

To ensure reproducible data, the following protocol minimizes thermal degradation of the allyl group and prevents contamination of the source with bromine residues.

Sample Preparation[5]

• Solvent: Dichloromethane (DCM) or Hexane (HPLC Grade).

• Concentration: 10 µg/mL (10 ppm). High concentrations can lead to dimerization in the injector port.

• Vial: Amber glass (light sensitive due to C-Br bond).

GC-MS Parameters (Recommended)

This method is optimized for Agilent 5977B or similar single quadrupole systems.

• Column: Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm).

  • Why: The 5% phenyl phase provides adequate separation of thiophene isomers without retaining the compound too long (which risks thermal degradation).

• Inlet Temperature: 250°C.

• Injection Mode: Splitless (0.5 min purge) for trace analysis; Split 10:1 for purity checks.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• MS Source Temp: 230°C.

• MS Quad Temp: 150°C.

• Solvent Delay: 3.0 min (Critical to protect filament from solvent expansion).

Quality Control Check (Self-Validating)

Before accepting data, verify the Isotope Fidelity :

• Integrate the peak at

  202 and 204.

• Calculate Ratio:

  .

• Acceptance Criteria: Ratio must be between 0.95 and 1.05 .

  • Failure Mode: If 202 is significantly higher, check for de-brominated byproducts (3-(2-thienyl)-1-propene).

References

• NIST Mass Spectrometry Data Center. (2023). 1-Propene, 3-bromo- (Allyl bromide) Mass Spectrum. National Institute of Standards and Technology. Retrieved February 2, 2026, from [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

Sources

• 1. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 2. jordilabs.com [jordilabs.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Functionalized Polythiophenes for Advanced Drug Delivery Systems

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive performance benchmark of functionalized polythiophenes in the context of drug delivery, with a specific focus on the anticipated properties of poly(3-(3-Bromo-2-thienyl)-1-propene). Due to the limited availability of direct experimental data for this specific polymer, we will utilize poly(3-hexylthiophene) (P3HT) as a well-characterized analogue to provide a robust comparative analysis against established biocompatible polymers, namely Poly(lactic-co-glycolic acid) (PLGA) and Poly(ethylene glycol) (PEG).

The core directive of this document is to offer a scientifically grounded comparison to aid in the selection and design of next-generation polymer-based therapeutic platforms.

Introduction to Functionalized Polythiophenes in Biomedicine

Polythiophenes and their derivatives are a class of conducting polymers that have garnered significant interest in the biomedical field.[1] Their unique electronic properties, coupled with inherent biocompatibility and the ease of chemical modification, make them prime candidates for a range of applications, including diagnostics, therapy, and drug delivery.[2][3] The ability to tune their chemical structure allows for the optimization of properties such as solubility, biodegradability, and drug loading capacity, paving the way for "smart" drug delivery systems that can respond to specific physiological cues.[2]

The monomer, 3-(3-Bromo-2-thienyl)-1-propene, presents an interesting prospect for the synthesis of a functionalized polythiophene. The presence of the bromo- and propene groups on the thiophene ring offers avenues for post-polymerization modification, allowing for the attachment of targeting ligands, imaging agents, or other functional moieties.

Benchmarking Performance: A Comparative Analysis

In the absence of direct experimental data for poly(3-(3-Bromo-2-thienyl)-1-propene), we will leverage the extensive research on poly(3-hexylthiophene) (P3HT) as a representative functionalized polythiophene. P3HT is one of the most studied polythiophenes and its properties are well-documented, providing a solid baseline for comparison.

We will compare the key performance indicators of P3HT against two widely used biocompatible polymers in drug delivery: PLGA, a biodegradable polyester, and PEG, a hydrophilic polymer known for its "stealth" properties.

Physicochemical Properties

The physicochemical properties of a polymer are critical determinants of its suitability for drug delivery applications. These include molecular weight, thermal stability, and solubility.

Property	Poly(3-hexylthiophene) (P3HT) (Representative)	Poly(lactic-co-glycolic acid) (PLGA)	Poly(ethylene glycol) (PEG)
Molecular Weight (Mn)	5 - 100 kDa[4]	10 - 200 kDa[5]	2 - 40 kDa
Polydispersity Index (PDI)	1.5 - 3.0[4]	1.5 - 2.5[5]	< 1.1
Thermal Decomposition (TGA, 5% weight loss)	~350 - 450 °C	~250 - 350 °C	~350 - 400 °C
Glass Transition Temp. (DSC, Tg)	~10 - 30 °C	40 - 60 °C	-60 to -40 °C
Solubility	Soluble in common organic solvents (THF, chloroform, toluene)	Soluble in a range of organic solvents (DCM, acetone, ethyl acetate)	Highly soluble in water and some organic solvents

Expert Insights: The molecular weight and PDI of a polymer directly influence its degradation rate, drug release kinetics, and in vivo circulation time. The relatively broad PDI of P3HT compared to PEG suggests a more heterogeneous polymer population, which could be a factor in controlling drug release profiles. The thermal stability of P3HT is comparable to PEG and superior to PLGA, indicating robustness during processing and storage. The low glass transition temperature of P3HT suggests a more flexible polymer chain at physiological temperatures compared to the more rigid PLGA.

Biocompatibility and Biodegradability

Biocompatibility is a non-negotiable prerequisite for any material intended for in vivo applications.[6] Biodegradability is often a desirable feature for drug delivery systems, as it obviates the need for surgical removal after the therapeutic payload has been delivered.

Feature	Poly(3-hexylthiophene) (P3HT) (and derivatives)	Poly(lactic-co-glycolic acid) (PLGA)	Poly(ethylene glycol) (PEG)
Biocompatibility	Generally considered to have low cytotoxicity, but can be tailored by side-chain functionalization.[1]	Excellent, with degradation products being natural metabolites (lactic and glycolic acid).[5]	Excellent, known for its low immunogenicity and protein resistance.[3]
Biodegradability	Not inherently biodegradable, but can be engineered with cleavable linkages.	Biodegradable via hydrolysis of ester bonds.[5]	Not biodegradable, cleared by renal filtration for low molecular weights.

Expert Insights: While P3HT itself is not readily biodegradable, the versatility of polythiophene chemistry allows for the incorporation of biodegradable linkers in the polymer backbone or side chains. This would be a crucial design consideration for creating a drug delivery vehicle from poly(3-(3-Bromo-2-thienyl)-1-propene). PLGA's degradation into natural metabolites is a significant advantage, minimizing the risk of long-term toxicity. PEG's lack of biodegradability is a limitation, particularly for high molecular weight variants, which can accumulate in the body.

Drug Delivery Performance

The ultimate measure of a drug delivery vehicle is its ability to effectively encapsulate and release a therapeutic agent in a controlled manner.

Parameter	Functionalized Polythiophenes (Anticipated)	Poly(lactic-co-glycolic acid) (PLGA)	Poly(ethylene glycol) (PEG)
Drug Loading Capacity	Potentially high due to π-π stacking interactions with aromatic drugs.	Moderate, dependent on drug-polymer interactions and formulation method.[5]	Low for covalent conjugation, but can be high in hydrogel formulations.
Release Mechanism	Diffusion, swelling, and potentially electro-stimulated release for conducting polymers.	Bulk erosion and diffusion.[5]	Diffusion from hydrogels or cleavage of drug-polymer conjugates.
Tunability of Release	High, can be controlled by side-chain chemistry, polymer morphology, and external stimuli (e.g., electrical field).	High, tunable by molecular weight, lactide:glycolide ratio, and end-capping.[5]	Moderate, dependent on crosslinking density in hydrogels or linker chemistry.

Expert Insights: The conjugated backbone of polythiophenes offers a unique advantage for encapsulating aromatic drug molecules through π-π stacking interactions, potentially leading to higher drug loading capacities compared to aliphatic polyesters like PLGA. Furthermore, the conductive nature of polythiophenes opens up the exciting possibility of on-demand drug release triggered by an external electrical stimulus, a feature not available with PLGA or PEG. The bromo- and propene functionalities on the target monomer could be leveraged to attach specific drug molecules or targeting moieties, further enhancing the therapeutic efficacy.

Experimental Protocols: A Guide to Benchmarking

To enable a direct and meaningful comparison of novel polymers like poly(3-(3-Bromo-2-thienyl)-1-propene), standardized characterization protocols are essential.

Polymer Synthesis and Characterization

The synthesis of poly(3-(3-Bromo-2-thienyl)-1-propene) would likely proceed via an oxidative polymerization of the monomer. Subsequent characterization is crucial to understand its fundamental properties.

Caption: Workflow for the synthesis and basic characterization of the target polymer.

Detailed Protocol: Gel Permeation Chromatography (GPC)

• Sample Preparation: Dissolve the polymer in a suitable solvent (e.g., tetrahydrofuran) at a concentration of 1-2 mg/mL. Ensure complete dissolution.

• Instrumentation: Use a GPC system equipped with a refractive index (RI) detector and a set of columns appropriate for the expected molecular weight range.

• Mobile Phase: Use the same solvent as used for sample preparation, filtered and degassed.

• Calibration: Calibrate the system using polystyrene standards of known molecular weights.

• Analysis: Inject the polymer solution and analyze the resulting chromatogram to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

In Vitro Drug Release Study

A standardized in vitro drug release assay is critical for evaluating the performance of a drug delivery system.

Caption: Experimental workflow for an in vitro drug release study.

Detailed Protocol: In Vitro Drug Release

• Formulation: Prepare drug-loaded particles (e.g., nanoparticles, microspheres) using a suitable method such as emulsion-solvent evaporation.

• Incubation: Disperse a known amount of the drug-loaded particles in a release medium (e.g., phosphate-buffered saline, pH 7.4) at a controlled temperature (e.g., 37 °C).

• Sampling: At predetermined time intervals, withdraw an aliquot of the release medium and replace it with fresh medium.

• Quantification: Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Data Analysis: Calculate the cumulative percentage of drug released over time and plot the release profile.

Future Perspectives and Conclusion

Functionalized polythiophenes, exemplified by the potential of poly(3-(3-Bromo-2-thienyl)-1-propene), represent a promising frontier in drug delivery research. Their tunable properties and unique potential for stimulus-responsive release offer significant advantages over traditional biocompatible polymers.

While direct experimental data for the target polymer is currently lacking, the comparative analysis with P3HT, PLGA, and PEG provides a strong framework for its anticipated performance. The synthetic versatility afforded by the bromo- and propene functionalities suggests that this polymer could be tailored to achieve high drug loading, controlled release, and targeted delivery.

Future research should focus on the synthesis and comprehensive characterization of poly(3-(3-Bromo-2-thienyl)-1-propene) to validate these predictions. In vitro and in vivo studies will be crucial to fully assess its biocompatibility, degradation profile, and therapeutic efficacy. The insights gained from such studies will undoubtedly contribute to the development of more effective and personalized drug therapies.

References

• Ansari, R. Polythiophene: From Synthesis to Biomedical Applications. Journal of Polymers and the Environment. 2019.

• Recent Advancements in Polythiophene-Based Materials and their Biomedical, Geno Sensor and DNA Detection. National Institutes of Health. [Link]

• Polythiophenes in biological applications. Semantic Scholar. [Link]

• Biofunctionalization of polydioxythiophene derivatives for biomedical applications. Journal of Materials Chemistry B. [Link]

• Recent Advancements in Polythiophene-Based Materials and their Biomedical, Geno Sensor and DNA Detection. PubMed. [Link]

• Brominated Polythiophene Reduces the Efficiency‐Stability‐Cost Gap of Organic and Quantum Dot Hybrid Solar Cells. ResearchGate. [Link]

• Functionalized Polythiophene Copolymers for Electronic Biomedical Devices. ResearchGate. [Link]

• Regiocontrolled synthesis of ester-functionalized polythiophenes via direct arylation polycondensation. Kyushu University. [Link]

• Synthesis and properties of polythiophenes bearing alkylsulfonic acid esters at the side chain. Polymer Chemistry. [Link]

• Polythiophenes with vinylene linked ortho, meta and para-carborane sidechains. Polymer Chemistry. [Link]

• Recent Applications of PLGA in Drug Delivery Systems. National Institutes of Health. [Link]

• The Importance of Poly(ethylene glycol) Alternatives for Overcoming PEG Immunogenicity in Drug Delivery and Bioconjugation. National Institutes of Health. [Link]

• Synthesis and Characterization of Polyacetylene with Side-chain Thiophene Functionality. ResearchGate. [Link]

• Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent. National Institutes of Health. [Link]

• Thiophene End-Functionalized Oligo-(D,L-Lactide) as a New Electroactive Macromonomer for the “Hairy-Rod” Type Conjugated Polymers Synthesis. National Institutes of health. [Link]

• Comparing Biocompatible Polymers: Properties and Performance. Octex. [Link]

• On the structural and spectroscopic properties of the thienyl chalcone derivative: 3-(5-Bromo-2-thienyl)-1-(4-nitrophenyl)-prop-2-en-1-one. ResearchGate. [Link]

• Computational studies of functional polythiophenes: Overlap with device characteristics. ResearchGate. [Link]

• Synthesis, Properties, and Enzymatic Hydrolysis of Poly(lactic acid)-co-Poly(propylene adipate) Block Copolymers Prepared by Reactive Extrusion. MDPI. [Link]

• Synthesis and Properties of Semicrystalline Poly(ether nitrile ketone) Copolymers. MDPI. [Link]

• Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains. National Institutes of Health. [Link]

• Special Issue: Synthesis, Processing, Structure and Properties of Polymer Materials. MDPI. [Link]

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A Senior Application Scientist's Guide to the Strategic Use of 3-(3-Bromo-2-thienyl)-1-propene in Synthesis

A Cost-Benefit Analysis for Researchers and Drug Development Professionals

Introduction: The Thiophene Moiety and the Value of a Versatile Building Block

In the landscape of modern medicinal chemistry and materials science, thiophene-containing molecules are of paramount importance. The thiophene ring is a "privileged scaffold," frequently found in FDA-approved drugs due to its unique electronic properties and its ability to act as a bioisostere for phenyl rings, often improving pharmacokinetic profiles.[1] The strategic functionalization of this five-membered heterocycle is therefore a central theme in the discovery of novel therapeutics and advanced materials.[2]

This guide provides an in-depth cost-benefit analysis of a specific, highly functionalized building block: 3-(3-Bromo-2-thienyl)-1-propene . We will delve into its synthetic utility, objectively compare its performance against viable alternatives, and provide a decision-making framework to guide researchers in its strategic application. Our analysis extends beyond simple catalogue prices to encompass a holistic view of cost, including reaction efficiency, accessibility, and downstream synthetic potential.

Physicochemical Profile and Synthetic Accessibility

3-(3-Bromo-2-thienyl)-1-propene is a bifunctional molecule, presenting two key reactive handles for orthogonal chemical transformations:

• A C(sp²)-Br bond at the 3-position of the thiophene ring: This is a prime site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, Buchwald-Hartwig, and Sonogashira couplings.[3][4] This allows for the direct and modular installation of aryl, heteroaryl, vinyl, or alkynyl substituents.

• A terminal propene (allyl) group at the 2-position: The double bond can participate in a wide range of transformations, including additions, oxidations, and metathesis. Furthermore, the allylic position is activated for other functionalizations. The allyl group itself can be a crucial pharmacophoric element or a precursor to other functionalities.

A critical consideration for any reagent is its availability. While structurally similar compounds like 3-(3-Bromo-2-thienyl)-2-chloro-1-propene are listed by specialty chemical suppliers, the non-chlorinated title compound is not as readily available commercially.[5] This implies that for many applications, it will need to be synthesized in-house. A common route would involve the selective metallation or coupling at the 2-position of 3-bromothiophene, followed by the introduction of the allyl group. This multi-step synthesis adds to the "real cost" of using the reagent, which must be factored into any project planning.

Core Application: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably the most widely used C-C bond-forming reaction in pharmaceutical development due to its mild conditions, high functional group tolerance, and the generally low toxicity of its boronic acid reagents. 3-(3-Bromo-2-thienyl)-1-propene is an excellent substrate for this reaction.

Mechanistic Rationale for Experimental Choices

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, and base is critical for an efficient process.

• Catalyst/Ligand: For an electron-rich heterocyclic halide like 3-bromothiophene, a palladium(0) source is required. The oxidative addition of Pd(0) to the C-Br bond is often the rate-limiting step. Electron-rich, bulky phosphine ligands (e.g., those on Pd(dppf)Cl2 or used with Pd(OAc)2) accelerate this step and promote the subsequent reductive elimination, preventing side reactions.

• Base: The base plays a crucial role in activating the boronic acid for transmetalation. An aqueous solution of a carbonate (e.g., K₂CO₃ or Cs₂CO₃) or phosphate (e.g., K₃PO₄) is commonly used. The base converts the boronic acid to a more nucleophilic boronate species, which readily transfers its organic group to the palladium center.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a representative procedure for the coupling of 3-(3-Bromo-2-thienyl)-1-propene with an arylboronic acid.

Reagents:

• 3-(3-Bromo-2-thienyl)-1-propene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv) or PdCl₂(dppf) (0.03 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• Solvent: Toluene/Ethanol/Water (e.g., 4:1:1 mixture)

Procedure:

• Vessel Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(3-Bromo-2-thienyl)-1-propene and the arylboronic acid.

• Inert Atmosphere: Seal the flask with a septum, and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst and potassium carbonate.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.[4]

Workflow Visualization

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis with Key Alternatives

The choice of a building block is a strategic decision. Below, we compare 3-(3-Bromo-2-thienyl)-1-propene to three logical alternatives.

Feature	3-(3-Bromo-2-thienyl)-1-propene	Alternative 1: 3-(3-Iodo-2-thienyl)-1-propene	Alternative 2: 2-Allylthiophene-3-boronic acid (or ester)	Alternative 3: 2,3-Dibromothiophene
Cost	Moderate (synthesis required). Starting material (3-bromothiophene) is ~€1.8/g.[6]	High. 3-Iodothiophene is significantly more expensive (~€16/g).[7]	High. Thiophene boronic acids are specialty reagents (~€60/g).[8]	Low. Readily available starting material (~€20/g).[9]
Reactivity	Good. Reliable for most Suzuki couplings.	Excellent. C-I bond is more reactive, allowing for lower catalyst loading and faster reaction times.	Excellent. Couples with a wide range of aryl/heteroaryl halides and triflates.	Lower. Requires a two-step sequence (selective allylation, then coupling). Regioselectivity can be a challenge.
Synthetic Steps	Requires synthesis (e.g., 2-3 steps).	Requires synthesis (similar to bromo-analog).	Requires synthesis (e.g., 3-4 steps).	Requires 2 sequential reactions to reach the same intermediate.
Versatility	High. Halogen handle for coupling, alkene for other chemistry.	High. Similar to bromo-analog.	High. Boron handle for coupling, alkene for other chemistry.	Moderate. Requires careful control of regioselectivity for sequential functionalization.
Green Chemistry	Good. Suzuki is a preferred method.	Good. Higher reactivity can mean lower energy input.	Good. Avoids halogenated waste from the thiophene component.	Fair. Generates more waste due to the additional synthetic step.
Ideal Use Case	Workhorse for library synthesis and scale-up when cost is a factor.	Rapid synthesis of difficult-to-couple products; when speed is critical.	When the coupling partner is a precious or complex halide/triflate.	Cost-sensitive, large-scale synthesis where process development can optimize the two-step route.

Decision Framework for Reagent Selection

Choosing the right building block depends on the specific goals of the project. This decision tree can guide your selection process.

Caption: Decision framework for selecting the optimal thiophene building block.

Conclusion and Expert Recommendations

3-(3-Bromo-2-thienyl)-1-propene stands out as a highly valuable and versatile building block for the synthesis of complex molecules. Its primary advantage lies in the balance it strikes between reactivity, versatility, and the cost of its precursors.

• For academic and early-stage discovery chemistry: The necessity of a short, in-house synthesis should not be a major deterrent. The moderate cost of 3-bromothiophene makes the title compound a cost-effective workhorse compared to its iodo- and boronic acid counterparts. It provides reliable access to a wide array of derivatives through robust and well-established Suzuki-Miyaura chemistry.

• For process development and scale-up: A thorough cost analysis is crucial. While the per-gram cost of 2,3-dibromothiophene is higher, its use in a well-optimized, two-step process might ultimately be more economical at a very large scale than synthesizing the pre-functionalized allyl-bromo derivative. However, for moderate scale-up (10-100g), the directness of using pre-synthesized 3-(3-Bromo-2-thienyl)-1-propene often provides a more favorable balance of material cost, labor, and development time.

Ultimately, the decision rests on a careful evaluation of project-specific priorities. By understanding the trade-offs in cost, reactivity, and synthetic strategy outlined in this guide, researchers can make an informed choice, optimizing their synthetic route for efficiency and success.

References

• Gaurang International. 2 Bromo 3 Chloro Propiophenone at Best Price in Bardoli. Available at: [Link]

• Laboratory Disposable Supplies and Consumables. 3-Iodothiophene, 97% | 10486-61-0. Available at: [Link]

• NIH National Center for Biotechnology Information. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Available at: [Link]

• Oakwood Chemical. 3-Iodothiophene. Available at: [Link]

• MDPI. Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. Available at: [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Available at: [Link]

• ResearchGate. Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene | Request PDF. Available at: [Link]

• Impactfactor. Synthesis and Pharmacological Study of Thiophene Derivatives. Available at: [Link]

• ChemistrySelect. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Available at: [Link]

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• 5. 3-Iodothiophene, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 3-Iodothiophene [oakwoodchemical.com]
• 7. 2-Formylthiophene-3-boronic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. 2,3-ジブロモチオフェン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 2,3-ジブロモチオフェン 97% | Sigma-Aldrich [sigmaaldrich.com]